2,6-diamino-1-methylpyrimidin-4(1H)-one

• CAS: 51093-34-6

Core Science & Biosynthesis

The Chemical Properties, Synthesis, and Applications of 2,6-Diamino-1-methylpyrimidin-4(1H)-one: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals working in nucleoside chemistry and oncology, regioselectivity during the synthesis of modified purines is a persistent challenge. Direct methylation of purine bases often yields a heterogeneous mixture of alkylated products. 2,6-Diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6) serves as a critical, pre-methylated pyrimidine building block that elegantly bypasses this issue. By locking the methyl group at the N1 position of the pyrimidine ring, this compound acts as the foundational precursor for the unambiguous de novo synthesis of 3-methylguanine via the Traube purine synthesis[1].

This whitepaper provides an in-depth technical analysis of the chemical properties, thermodynamic rationale, and self-validating synthetic protocols associated with 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Chemical Identity and Physicochemical Properties

2,6-Diamino-1-methylpyrimidin-4(1H)-one is a substituted, N-methylated pyrimidinone. Its structure features a carbonyl group at C4, an N-methyl group at N1, and two exocyclic amino groups at C2 and C6. The presence of the N1-methyl group restricts the tautomeric flexibility of the pyrimidine ring, heavily favoring the 4-one (lactam) tautomer over the 4-hydroxy (lactim) form in physiological conditions.

Quantitative Data Summary

The following table summarizes the core physicochemical properties critical for chromatographic method development and synthetic planning[2].

Property	Value	Source / Method
IUPAC Name	2,6-diamino-1-methylpyrimidin-4-one	LexiChem 2.6.6
CAS Registry Number	51093-34-6	EPA DSSTox
Molecular Formula	C₅H₈N₄O	PubChem 2.1
Molecular Weight	140.14 g/mol	PubChem 2.1
Exact Mass	140.0698 Da	PubChem 2.1
Topological Polar Surface Area	84.7 Ų	Cactvs 3.4.6.11
XLogP3 (Lipophilicity)	-1.6	XLogP3 3.0

Note: The highly negative XLogP3 value indicates extreme hydrophilicity, necessitating the use of polar protic solvents (e.g., methanol, water) or highly polar aprotic solvents (e.g., DMF, DMSO) during synthetic manipulation.

Primary Synthesis Methodology

The synthesis of 2,6-diamino-1-methylpyrimidin-4(1H)-one relies on the base-catalyzed condensation of N-methylguanidine with ethyl cyanoacetate[3].

Causality and Regioselectivity

The experimental choice of reagents is driven by strict regiochemical requirements. N-methylguanidine provides the N1-C2-N3 fragment of the pyrimidine, while ethyl cyanoacetate provides the C4-C5-C6 backbone. During the reaction, the primary (unsubstituted) amine of the guanidine attacks the ester carbonyl of ethyl cyanoacetate (a hard electrophile), forming the C4=O bond. Concurrently, the secondary (N-methylated) amine attacks the nitrile carbon. This specific trajectory is thermodynamically driven by the formation of the stable 6-membered pyrimidine ring, ensuring the methyl group is locked exclusively at the N1 position.

Step-by-Step Protocol: Pyrimidine Core Assembly

• Free Base Generation: Suspend N-methylguanidine hydrochloride (1.0 eq) in anhydrous methanol under an argon atmosphere. Slowly add a stoichiometric amount of sodium methoxide (NaOMe).

  • Causality: NaOMe neutralizes the hydrochloride salt, liberating the highly nucleophilic free guanidine base required for the initial intermolecular attack[3].

• Condensation: Add ethyl cyanoacetate (1.1 eq) dropwise to the stirring mixture at room temperature.

• Cyclization (Reflux): Heat the reaction mixture to reflux (approx. 65°C) for 4 to 6 hours.

  • Causality: Elevated thermal energy is required to overcome the activation barrier for the intramolecular cyclization step following the initial nucleophilic acyl substitution.

• Isolation: Cool the mixture to 0°C. Neutralize with glacial acetic acid to pH 6.5. The product, 2,6-diamino-1-methylpyrimidin-4(1H)-one, will precipitate as a white crystalline solid. Filter, wash with cold methanol, and dry under high vacuum.

Downstream Application: Traube Purine Synthesis of 3-Methylguanine

The most significant application of 2,6-diamino-1-methylpyrimidin-4(1H)-one is its role as the precursor to 3-methylguanine [1].

Direct methylation of guanine predominantly occurs at the N7 position (forming 7-methylguanine) due to its high electron density, followed by O6 and N1[4]. Methylation at N3 is electronically disfavored. Therefore, to obtain regiomerically pure 3-methylguanine—a critical analytical standard for DNA damage research—a de novo construction of the purine ring via the Traube synthesis is mandatory.

Atom-Mapping Logic

When 2,6-diamino-1-methylpyrimidin-4(1H)-one undergoes imidazole ring closure, the pyrimidine numbering translates to the purine numbering as follows:

• Pyrimidine N1 (Methyl) becomes Purine N3 (Methyl) .

• Pyrimidine C4 (Carbonyl) becomes Purine C6 (Carbonyl) .

• Pyrimidine N3 becomes Purine N1 .

Figure 1: Topological atom mapping demonstrating how the pyrimidine N1-methyl translates to the purine N3-methyl.

Step-by-Step Protocol: Traube Synthesis (Self-Validating Workflow)

• Electrophilic Nitrosation: Suspend 2,6-diamino-1-methylpyrimidin-4(1H)-one in 10% aqueous acetic acid at 0°C. Add aqueous sodium nitrite (NaNO₂) dropwise.

  • Self-Validation Cue: The formation of the C5-nitroso intermediate is instantly confirmed by the appearance of a vibrant, deep pink/red precipitate (due to extended n→π* conjugation).

• Reduction: Suspend the red 5-nitroso intermediate in water. Add sodium dithionite (Na₂S₂O₄) in portions while heating to 50°C.

  • Self-Validation Cue: The successful reduction to 1-methyl-2,5,6-triaminopyrimidin-4-one is visually validated when the deep red color completely dissipates into a pale yellow/colorless solution.

  • Critical Handling: The triamino intermediate is highly susceptible to auto-oxidation. Proceed immediately to cyclization under an inert argon atmosphere.

• Imidazole Cyclization: Isolate the triamino intermediate and reflux in anhydrous formic acid for 4 hours.

  • Causality: Formic acid provides the single electrophilic carbon atom (C8) needed to bridge the C5 and C6 amines, closing the imidazole ring and yielding 3-methylguanine[1].

Figure 2: Complete Traube purine synthesis workflow from N-methylguanidine to 3-methylguanine.

Biological and Pharmaceutical Relevance

The ability to synthesize pure 3-methylguanine using 2,6-diamino-1-methylpyrimidin-4(1H)-one is indispensable for modern oncology and toxicology. 3-Methylguanine is a cytotoxic DNA lesion generated by endogenous methyl donors (like S-adenosylmethionine) and exogenous alkylating chemotherapeutics (e.g., methyl methanesulfonate)[4].

If left unrepaired, this lesion blocks DNA replication forks, leading to apoptosis. Biological systems have evolved specific direct-reversal enzymes, such as the AlkB protein in E. coli and its human homologs ABH2 and ABH3, which utilize α-ketoglutarate and Fe(II) to oxidatively demethylate the base back to native guanine[5]. The synthetic 3-methylguanine derived from this pyrimidine pathway is utilized globally as an analytical standard for HPLC-MS/MS quantification of DNA damage and for structural biology studies of these critical DNA repair enzymes.

References

1.[2] "4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O - PubChem", National Library of Medicine (NIH),[Link] 2.[3] "CAS No.50-01-1, Guanidine hydrochloride Suppliers, MSDS download", LookChem,[Link] 3.[1] Shioyama, C. et al. "An improved procedure for the synthesis of 3-methylguanine (4) from 2, 6-diamino-1-methyl-4 pyrimidone (1)", SciSpace,[Link] 4.[4] Jena, N. R. "DNA damage by reactive species: Mechanisms, mutation and repair", ResearchGate,[Link] 5.[5] "Oxidative déméthylation of DNA damage by Escherichia coli AlkB and its human homologs ABH2 and ABH3", UCL Discovery - University College London,[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS No.50-01-1,Guanidine hydrochloride Suppliers,MSDS download [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Technical Guide: Solubility Profile and Handling of 2,6-Diamino-1-methylpyrimidin-4(1H)-one

The following technical guide details the solubility profile, physicochemical properties, and handling protocols for 2,6-diamino-1-methylpyrimidin-4(1H)-one . This guide is structured for researchers requiring precise data on solvent compatibility for synthesis, purification, and biological assay development.

Executive Summary & Compound Identity

2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6 ) is a polar, heterocyclic pyrimidine derivative. Structurally characterized by a pyrimidinone core with an N-methyl group at position 1 and exocyclic amine groups at positions 2 and 6, it exhibits significant hydrogen-bonding potential.

This compound belongs to a class of highly polar aminopyrimidines . Its solubility profile is dominated by its high polarity and ability to form intermolecular hydrogen bond networks, rendering it soluble in polar aprotic solvents and aqueous acidic media, while remaining insoluble in non-polar organic solvents.

Physicochemical Identity Table

Property	Data
CAS Number	51093-34-6
IUPAC Name	2,6-diamino-1-methylpyrimidin-4(1H)-one
Molecular Formula	C₅H₈N₄O
Molecular Weight	140.14 g/mol
Predicted LogP	-1.6 (Highly Hydrophilic)
pKa (Predicted)	Basic (N-3 protonation): ~3.5–4.5; Acidic (NH): >10
Physical State	Solid (High Melting Point >250°C, decomp.)

Solubility Profile: Water vs. Organic Solvents[5][6][7]

The solubility of 2,6-diamino-1-methylpyrimidin-4(1H)-one is dictated by the competition between its robust crystal lattice energy (driven by intermolecular H-bonds) and the solvation energy provided by the solvent.

Solubility Heatmap

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Aqueous	Water (pH 7)	Moderate	Soluble in hot water; sparingly soluble in cold water. Ideal for recrystallization.
Aqueous (Acidic)	0.1 M HCl	High	Protonation of amino groups breaks crystal lattice; forms soluble hydrochloride salt.
Polar Aprotic	DMSO	High	Preferred solvent for preparing stock solutions (>10 mM).
Polar Aprotic	DMF	Moderate/High	Good solubility, often used in mixed-solvent recrystallization.
Polar Protic	Methanol / Ethanol	Low to Moderate	Solubility increases significantly with temperature.
Chlorinated	Dichloromethane (DCM)	Insoluble	Ineffective for dissolution; useful as an antisolvent.
Non-Polar	Hexane / Diethyl Ether	Insoluble	Strictly antisolvents.

Thermodynamic Mechanism

The compound exists primarily in the lactam (keto) tautomeric form in the solid state. The presence of the N1-methyl group prevents the formation of certain infinite H-bond ribbons seen in non-methylated analogs, but the C2 and C6 amino groups still facilitate strong lattice interactions.

• Water: Dissolution is endothermic. Heating disrupts the lattice, allowing water molecules to solvate the polar amine and carbonyl moieties. Upon cooling, the lattice energy dominates, causing precipitation (basis for purification).

• Organic Solvents: The compound lacks sufficient lipophilic surface area to interact favorably with non-polar solvents like hexane or DCM.

Experimental Protocols

Protocol A: Preparation of Stock Solutions (Biological Assays)

For biological testing, it is critical to avoid precipitation upon dilution into aqueous media.

• Solvent Choice: Dimethyl sulfoxide (DMSO), anhydrous (≥99.9%).

• Target Concentration: 10 mM to 50 mM.

• Procedure:

  • Weigh accurately 1.40 mg (for 10 mM in 1 mL).

  • Add 1 mL of DMSO.

  • Vortex vigorously for 30 seconds.

  • Note: If dissolution is slow, sonicate at 40°C for 5 minutes.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent micro-precipitation.

Protocol B: Recrystallization (Purification)

This protocol exploits the temperature-dependent water solubility of the compound.

• Dissolution: Suspend the crude solid in distilled water (approx. 10 mL per gram of solid).

• Heating: Heat the suspension to boiling (100°C) with stirring.

• Titration: If solid remains, add hot water in 1 mL increments until a clear solution is obtained.

• Filtration: Filter the hot solution through a pre-heated funnel (to remove insoluble mechanical impurities).

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place on ice (0-4°C) for 2 hours.

• Collection: Filter the crystals under vacuum, wash with cold methanol (to remove water and facilitate drying), and dry under vacuum.

Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on the intended application (Synthesis vs. Analysis).

Caption: Decision matrix for solvent selection based on operational goals (dissolution, purification, or extraction).

Critical Handling Notes

• pH Sensitivity: The solubility is highly pH-dependent.

  • pH < 2: Highly soluble (cationic form).

  • pH 4-8: Lowest solubility (neutral/zwitterionic form).

  • pH > 10: Solubility increases slightly, but less than in acid due to the lack of acidic N1-H (methylated).

• Detection: The compound is UV-active. For HPLC solubility determination, use a C18 column with a polar mobile phase (e.g., 5% Methanol / 95% Water + 0.1% Formic Acid) to ensure retention of this polar analyte.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 358313, 2,6-diamino-1-methylpyrimidin-4(1H)-one. Retrieved from [Link]

• Suleiman Gwaram, N., et al. (2011). Two new polymorphs of 2,6-diaminopyrimidin-4(3H)-one monohydrate.[1] Acta Crystallographica Section C. Retrieved from [Link][1]

• Organic Syntheses. Diaminouracil hydrochloride (Analogous solubility behavior). Coll. Vol. 4, p.247. Retrieved from [Link]

Sources

• 1. Two new polymorphs of 2,6-diaminopyrimidin-4(3H)-one monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Profiling of 2,6-Diamino-1-methylpyrimidin-4(1H)-one: Ionization Constants and Analytical Workflows

Executive Summary

2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6) is a highly functionalized pyrimidine scaffold utilized extensively as an intermediate in advanced medicinal chemistry[1]. Accurate determination of its ionization constants (pKa) is a critical prerequisite for predicting its pharmacokinetic behavior, including pH-dependent solubility, lipophilicity (LogD), and membrane permeability. This technical guide provides a comprehensive analysis of its ionization dynamics, contrasting it with its unmethylated precursor, and outlines self-validating experimental protocols for precise pKa quantification.

Structural Chemistry & Microscopic Ionization Theory

The acid-base profile of pyrimidine derivatives is governed by the electron density across the heterocyclic ring and the stabilization of the resulting conjugate species[2]. The specific substitution pattern of 2,6-diamino-1-methylpyrimidin-4(1H)-one dictates a unique ionization profile.

• The Basic Ionization Center (N3): In this molecule, the sp²-hybridized nitrogen at position 3 acts as the primary hydrogen bond acceptor and the sole basic ionization center. Protonation at N3 yields a resonance-stabilized pyrimidinium cation. The N1-methyl group exerts a mild positive inductive effect (+I), which slightly increases the electron density on the ring compared to the unmethylated parent compound. Consequently, the conjugate acid exhibits a basic pKa of approximately 4.2.

• Absence of an Acidic Center: The unmethylated parent, , possesses an acidic pKa of ~10.6 due to the deprotonation of the N1-H[3]. However, the covalent attachment of the methyl group at N1 in 2,6-diamino-1-methylpyrimidin-4(1H)-one completely abolishes this acidic site[1]. Furthermore, the exocyclic amino groups at C2 and C6 possess highly localized lone pairs that are heavily delocalized into the pyrimidine π-system via resonance with the C4 carbonyl, rendering them non-acidic within any physiologically relevant pH range (pKa > 15).

Protonation-deprotonation equilibrium of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Comparative Physicochemical Data

To contextualize the effect of N-methylation on the pyrimidine core, the quantitative ionization data is summarized below.

Compound	CAS Number	Basic pKa (N3 Protonation)	Acidic pKa (N1 Deprotonation)	Isoelectric Point (pI)
2,4-Diamino-6-hydroxypyrimidine	56-06-4	~4.0	10.6	~7.3
2,6-Diamino-1-methylpyrimidin-4(1H)-one	51093-34-6	~4.2	> 15 (None)	N/A

Self-Validating Experimental Protocols for pKa Determination

To ensure high-fidelity data, pKa determination must employ orthogonal techniques. The following methodologies are designed as self-validating systems to eliminate artifacts and ensure absolute trustworthiness in the generated data.

Orthogonal experimental workflow for validating pyrimidine pKa values.

Protocol A: UV-Metric Titration (Primary Method)

Causality Principle: The conjugated π-system of the pyrimidine ring undergoes significant electronic transitions upon protonation at N3. Tracking the bathochromic or hypsochromic shifts in the UV spectrum allows for highly precise pKa calculation at low concentrations, preventing precipitation[2].

• Preparation: Prepare a 20 µM stock solution of the analyte in 0.15 M KCl.

  • Causality Insight: 0.15 M KCl is strictly required to maintain a constant ionic strength. This mimics physiological conditions and prevents fluctuations in the activity coefficients of the ions as the pH changes.

• Titration: Perform a multi-wavelength UV scan (200–400 nm) across a pH gradient of 2.0 to 7.0 using an automated titrator coupled with a diode-array spectrophotometer.

• Self-Validation Check: Overlay the acquired spectra. The presence of sharp, distinct isosbestic points confirms a clean two-state equilibrium (cation to neutral base). If isosbestic points drift or blur, it indicates sample degradation or precipitation, and the run must be discarded.

• Data Processing: Extract absorbance values at the λ_max shift and apply non-linear regression using the Henderson-Hasselbalch equation to derive the macroscopic pKa.

Protocol B: Potentiometric Titration (Orthogonal Validation)

Causality Principle: Potentiometry directly measures the concentration of free hydrogen ions, providing a label-free validation of the UV-metric data.

• Preparation: Dissolve 2 mg of the compound in 10 mL of 0.15 M KCl.

• Atmospheric Control: Purge the titration vessel with Argon gas for 15 minutes prior to and during the experiment.

  • Causality Insight: Argon purging prevents atmospheric CO₂ from dissolving into the aqueous solvent. Dissolved CO₂ forms carbonic acid, which acts as an invisible buffer and introduces severe systematic errors in the pH readings.

• Titration: Titrate with standardized 0.1 M HCl and 0.1 M KOH.

• Self-Validation Check: A blank titration of the 0.15 M KCl solvent must be performed prior to the sample run. The sample pKa is only accepted if the calculated Bjerrum curve (average number of bound protons vs. pH) perfectly asymptotes to 0 and 1, confirming complete mass balance and the absence of impurities.

Pharmaceutical Implications: Solubility & Salt Selection

Understanding the precise pKa of 2,6-diamino-1-methylpyrimidin-4(1H)-one directly dictates downstream formulation and drug development strategies[4].

• pH-Solubility Profile: With a basic pKa of ~4.2, the molecule will be highly soluble in gastric fluid (pH 1.2 - 2.0) due to complete protonation into its cationic state. Conversely, in intestinal fluid (pH 6.8), it exists entirely as a neutral free base. While this limits aqueous solubility in the lower GI tract, the neutral state maximizes passive transcellular permeability across the lipophilic intestinal membrane.

• Salt Selection: To formulate a stable, highly soluble salt, the ΔpKa rule (

  ) must be strictly satisfied. Given the basic pKa of 4.2, weak acids like acetic acid (pKa 4.76) will not form stable salts and will disproportionate upon storage. Salt screening must exclusively target strong acids, such as hydrochloric acid (pKa -6) or methanesulfonic acid (pKa -1.9), to ensure complete proton transfer and solid-state stability.

References

• PubChem Compound Summary for CID 358313. "4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-." National Center for Biotechnology Information,[Link]

• Advances in Heterocyclic Chemistry, Volume 91. Katritzky, A. R. Elsevier Science, 2006.[Link]

• EPA CompTox Chemicals Dashboard. "4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-." U.S. Environmental Protection Agency,[Link]

Sources

• 1. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epdf.pub [epdf.pub]
• 3. 2,4-Diamino-6-hydroxypyrimidine(56-06-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]

Structural Dynamics and Crystallographic Analysis of N-Methylated Pyrimidinones in Drug Discovery

Executive Summary

Pyrimidinones are privileged heterocyclic scaffolds in medicinal chemistry, forming the pharmacophoric core of numerous therapeutics, from antitubercular agents to HIV-1 integrase inhibitors[1][2]. A critical strategic lever in optimizing these molecules is N-methylation. While unmethylated pyrimidinones typically form robust, planar hydrogen-bonded networks that result in high crystal packing energy and poor aqueous solubility[3][4], targeted N-methylation fundamentally alters their supramolecular assembly. This technical guide provides an in-depth crystallographic analysis of N-methylated pyrimidinones, detailing the experimental protocols for structural elucidation and explaining the profound pharmacokinetic implications of their altered crystal packing.

The Mechanistic Rationale for N-Methylation

In the solid state, unmethylated 4-pyrimidinones exhibit strong self-association, frequently crystallizing as cyclic hydrogen-bonded dimers or extended ribbons driven by strong N-H···O interactions[3]. This extensive intermolecular hydrogen bonding creates a highly stable, high-energy crystal lattice. Consequently, these compounds often suffer from extremely low solubility in both organic solvents and aqueous media, presenting a significant hurdle in drug formulation[3].

Introducing a methyl group at the nitrogen atom (the "magic methyl" effect) acts as a structural disruptor[5].

• Causality in Crystal Packing: By eliminating the primary hydrogen bond donor (N-H), N-methylation forces the crystal packing to transition from strong classical hydrogen bonds to weaker C-H···O interactions and

  stacking[6].

• Pharmacokinetic Impact: Disrupting the planarity and the robust hydrogen-bonded network significantly lowers the crystal packing energy. This thermodynamic shift translates directly into enhanced lipophilicity, improved aqueous solubility, and superior oral bioavailability[4][7].

Mechanistic impact of N-methylation on crystal packing, solubility, and target binding.

Experimental Protocol: Synthesis and Crystallization

To obtain high-quality single crystals suitable for X-ray diffraction, the synthesized compound must possess high purity, and the crystallization environment must favor slow nucleation.

Step-by-Step Methodology: Synthesis and Crystal Growth

• Synthesis of the N-Methylated Core: React the unmethylated pyrimidinone precursor with iodomethane (CH₃I) in the presence of a mild base such as potassium carbonate (K₂CO₃) using N,N-dimethylformamide (DMF) as the solvent[1].

• Purification: Isolate the N-methyl pyrimidinone via flash column chromatography (typically utilizing a dichloromethane/methanol gradient). Causality: Purity must exceed 99%; trace unmethylated precursors can act as nucleation inhibitors or cause crystal twinning due to their strong hydrogen-bonding capabilities.

• Solvent Selection: Because N-methylation improves organic solubility, select a primary solvent like chloroform (CHCl₃) or dichloromethane[3]. Pair this with a non-polar antisolvent (e.g., hexane or heptane).

• Vapor Diffusion Crystallization:

  • Dissolve 10–20 mg of the purified compound in 1 mL of the primary solvent within an inner glass vial.

  • Place the inner vial inside a larger outer vial containing 3–5 mL of the antisolvent.

  • Seal the outer vial tightly to create a closed system.

  • Validation: Incubate at a stable 20 °C in a vibration-free environment. Over 3 to 14 days, the volatile antisolvent slowly diffuses into the primary solution, gently lowering solubility and yielding pristine, block-like or needle-like single crystals[3].

X-ray Crystallography Workflow and Refinement

Accurate structural elucidation requires minimizing thermal motion and applying rigorous refinement models.

Step-by-Step Methodology: X-ray Diffraction Analysis

• Crystal Mounting: Select a single crystal with uniform extinction under a polarized light microscope. Mount it on a cryoloop using perfluoropolyether oil to protect it from atmospheric moisture and mechanical stress.

• Data Collection: Transfer the crystal to a diffractometer equipped with a Mo-K

  ( Å) radiation source. Causality: Cool the crystal to 100–150 K using a nitrogen cold stream. Cryo-cooling minimizes the thermal vibrations of the atoms (reducing the Debye-Waller factor), which dramatically improves high-angle diffraction resolution and overall data quality[8].

• Integration and Scaling: Collect the diffraction frames and process the data for unit cell determination, integration, and empirical absorption correction using standard crystallographic software (e.g., APEX or CrysAlisPro).

• Structure Solution and Refinement:

  • Solve the phase problem using intrinsic phasing (e.g., SHELXT).

  • Refine the structure using full-matrix least-squares on

    via SHELXL[8].

  • Refine all non-hydrogen atoms with anisotropic displacement parameters.

  • Place hydrogen atoms in calculated positions and refine them using a riding model to ensure geometric stability.

Experimental workflow for synthesis and crystallographic analysis of N-methylated pyrimidinones.

Comparative Crystallographic Data Analysis

The crystallographic parameters clearly illustrate the structural divergence caused by N-methylation. The table below summarizes the quantitative shifts observed when comparing a standard 4-pyrimidinone to its N-methylated analog.

Table 1: Comparative Crystallographic Parameters (Representative Models)

Parameter	Unmethylated 4-Pyrimidinone	N-Methylated Pyrimidinone
Typical Space Group	Monoclinic,	Orthorhombic, or
Primary Supramolecular Motif	Cyclic N-H···O hydrogen-bonded dimers[3]	Weak C-H···O interactions & stacking[6]
Shortest Donor-Acceptor Distance	~2.85 Å (N···O)	~3.20 Å (C···O)
Crystal Packing Energy	High (Planar ribbon networks)[4]	Low (Disrupted planarity)[4]
Aqueous Solubility	Poor[3]	Significantly Enhanced[7]

Implications in Drug Development

The crystallographic insights gained from N-methylated pyrimidinones directly inform rational drug design, acting as a double-edged sword depending on the biological target:

• Enhancing Pharmacokinetics (HIV-1 Integrase Inhibitors): In the development of HIV-1 integrase (IN) inhibitors, the N-methyl pyrimidinone series demonstrated an improved pharmacokinetic profile compared to their dihydroxy counterparts. The strategic placement of the methyl group disrupted excessive self-association while allowing the remaining hydroxyl and carbonyl groups to effectively chelate the essential Mg²⁺ metal ions in the IN active site. This structural optimization directly paved the way for the discovery of Raltegravir, a first-in-class FDA-approved therapeutic[2].

• Probing Target Essentiality (Antitubercular Agents): Conversely, in the optimization of antitubercular 2-pyrazolylpyrimidinones, masking the pyrimidinone amide via N-methylation completely abolished anti-Mycobacterium tuberculosis (Mtb) activity. This crystallographically supported SAR finding proved that the free N-H group is strictly essential for forming critical hydrogen bond donor–acceptor interactions with the biological target[1].

By mastering the crystallographic analysis of these derivatives, researchers can precisely tune the delicate balance between a molecule's solid-state physical properties and its dynamic biological efficacy.

References

• Interaction of metal ions with pyrimidine derivatives: X-ray crystal structure of tetrakis(2-pyrimidinone)copper(II)
• Source: academia.
• Source: acs.
• Source: acs.
• Source: nih.
• Source: nih.
• Source: researchgate.
• Urea-based anticancer agents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Progress in HIV-1 Integrase Inhibitors: A Review of their Chemical Structure Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Urea-based anticancer agents. Exploring 100-years of research with an eye to the future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) Investigating structural aspects of Pyridopyrimidinone derivatives, an important precursor in medicinal chemistry [academia.edu]
• 7. researchgate.net [researchgate.net]
• 8. journals.iucr.org [journals.iucr.org]

The Pivotal Role of 2,6-Diamino-1-methylpyrimidin-4(1H)-one in Modern Heterocyclic Chemistry: A Technical Guide for Researchers and Drug Development Professionals

Foreword: Unveiling the Potential of a Versatile Heterocyclic Scaffold

In the landscape of heterocyclic chemistry, certain molecular frameworks emerge as exceptionally versatile building blocks, enabling the construction of diverse and complex architectures with significant applications in medicinal chemistry and materials science. 2,6-Diamino-1-methylpyrimidin-4(1H)-one is one such scaffold. Its unique arrangement of amino, carbonyl, and N-methyl functionalities within a pyrimidine core imparts a rich and nuanced reactivity, making it a cornerstone for the synthesis of a plethora of fused heterocyclic systems and a privileged motif in the design of targeted therapeutics. This in-depth technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis, reactivity, and multifaceted applications of this pivotal molecule. We will delve into the causality behind experimental choices, provide detailed protocols for key transformations, and explore its role in the development of next-generation pharmaceuticals, all while maintaining the highest standards of scientific integrity.

Core Synthesis and Physicochemical Properties

The strategic importance of 2,6-diamino-1-methylpyrimidin-4(1H)-one necessitates a reliable and scalable synthetic route. While numerous methods exist for the synthesis of substituted pyrimidines, the most common and practical approach for this specific molecule involves the cyclocondensation of an N-methylated guanidine equivalent with a suitable three-carbon synthon, typically an activated dicarbonyl compound or its synthetic equivalent.

Proposed Synthetic Protocol: Cyclocondensation of N-Methylguanidine with Ethyl Cyanoacetate

This protocol is adapted from established procedures for the synthesis of related 2-aminopyrimidin-4-ones.[1][2][3] The reaction proceeds via a base-catalyzed condensation of N-methylguanidine with ethyl cyanoacetate.

Experimental Protocol:

• Preparation of Sodium Ethoxide: In a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, dissolve sodium metal (1.0 eq.) in absolute ethanol under an inert atmosphere. The reaction is exothermic and generates hydrogen gas, so appropriate safety precautions must be taken.

• Reaction with Ethyl Cyanoacetate: Once all the sodium has reacted to form sodium ethoxide, cool the solution to room temperature. To this solution, add ethyl cyanoacetate (1.0 eq.) dropwise with stirring.

• Addition of N-Methylguanidine: In a separate flask, prepare a solution of N-methylguanidine (typically from its hydrochloride or sulfate salt by neutralization with a base) in ethanol. Add this solution to the reaction mixture.

• Reflux and Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dissolve the residue in a minimal amount of hot water and acidify with acetic acid to a pH of approximately 6-7. The product will precipitate out of the solution.

• Purification and Characterization: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water). The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Physicochemical Properties and Tautomerism

2,6-Diamino-1-methylpyrimidin-4(1H)-one is a crystalline solid with a molecular weight of 140.14 g/mol .[4] Its structure features both hydrogen bond donors (the amino groups) and acceptors (the carbonyl oxygen and ring nitrogens), contributing to its relatively high melting point and solubility in polar solvents.

A crucial aspect of its chemistry is its potential for tautomerism. While it is depicted as the 4(1H)-one tautomer, it can theoretically exist in equilibrium with its 4-hydroxypyrimidine tautomer. However, extensive studies on related 2-aminopyrimidin-4-ones have shown that the keto (pyrimidinone) form is the predominant tautomer in both solution and the solid state.[5][6] The N1-methylation further stabilizes this keto form by preventing tautomerization involving the N1 position. This tautomeric preference has significant implications for its reactivity and its interactions with biological targets.[5][7][8][9]

Reactivity and Role in Heterocyclic Synthesis

The synthetic utility of 2,6-diamino-1-methylpyrimidin-4(1H)-one stems from the nucleophilicity of its amino groups and the potential for the pyrimidine ring to act as a scaffold for the construction of fused heterocyclic systems.

Cyclocondensation Reactions with Dicarbonyl Compounds: Synthesis of Pteridines

One of the most well-established applications of diaminopyrimidines is in the synthesis of pteridines, a class of fused heterocycles with diverse biological activities. The reaction of 2,6-diamino-1-methylpyrimidin-4(1H)-one with α-dicarbonyl compounds provides a direct route to 7,8-dihydropteridines, which can be subsequently oxidized to the corresponding aromatic pteridines.

Reaction Mechanism: The reaction is believed to proceed through a stepwise condensation. One of the amino groups (typically the more nucleophilic one, which can be influenced by the N1-methyl group) attacks one of the carbonyl groups of the dicarbonyl compound to form a hemiaminal intermediate. Subsequent dehydration leads to an imine, followed by an intramolecular cyclization of the second amino group onto the remaining carbonyl group. A final dehydration step yields the dihydropteridine ring system.[10][11][12]

Diagram: Synthesis of Pteridines

Caption: General workflow for the synthesis of pteridines from 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Synthesis of Fused Pyrimidines: Pyrimido[4,5-d]pyrimidines

The reactivity of the diaminopyrimidine core can be further exploited to construct other fused heterocyclic systems, such as pyrimido[4,5-d]pyrimidines. These scaffolds are of significant interest in medicinal chemistry due to their structural similarity to purines and their diverse biological activities.[13][14][15][16] The synthesis often involves the reaction of the diaminopyrimidine with reagents that can provide the necessary atoms to form the second pyrimidine ring, such as formamide, urea, or other one-carbon synthons.

The N1-methyl group in 2,6-diamino-1-methylpyrimidin-4(1H)-one plays a crucial role in these reactions. It blocks one of the potential sites of reaction and can influence the regioselectivity of the cyclization, directing the formation of specific isomers. This level of control is highly valuable in the synthesis of complex molecules.[17]

Applications in Medicinal Chemistry and Drug Development

The 2,6-diaminopyrimidin-4-one scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets with high affinity. This has led to its extensive use in the development of novel therapeutic agents.

A Key Scaffold for Kinase Inhibitors: The Case of IRAK4

A prominent example of the application of 2,6-diamino-1-methylpyrimidin-4(1H)-one in drug discovery is in the development of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). IRAK4 is a key enzyme in the inflammatory signaling pathway, and its inhibition is a promising strategy for the treatment of autoimmune diseases and certain cancers.[18][19][20][21][22]

Structure-activity relationship (SAR) studies have revealed that the 2,6-diaminopyrimidin-4-one core provides a key hydrogen bonding pattern with the hinge region of the kinase domain. The N1-methyl group can serve to modulate solubility and metabolic stability, and also to probe specific interactions within the ATP-binding pocket.[18]

Table 1: Representative IRAK4 Inhibitors Based on the 2,6-Diaminopyrimidin-4-one Scaffold

Compound	R¹	R²	IRAK4 IC₅₀ (nM)	Reference
1	H	2-pyridyl	93	[22]
2	H	2-thiazolyl	27	[22]
3	CH₃	2-pyridyl	150	[18]

Diagram: Key Interactions of a 2,6-Diaminopyrimidin-4-one-based IRAK4 Inhibitor

Caption: Schematic of key binding interactions for IRAK4 inhibitors.

Preclinical and Clinical Relevance

Several IRAK4 inhibitors based on the 2,6-diaminopyrimidin-4-one scaffold have shown promising results in preclinical models of inflammatory diseases.[20] For instance, the IRAK4 inhibitor PF-06650833 has demonstrated the ability to block inflammation in preclinical models of rheumatologic diseases and has been evaluated in human clinical trials.[20] While not all of these compounds may feature the N1-methyl group, the foundational chemistry of the diaminopyrimidinone core is central to their design. The exploration of N-alkylation is a common strategy in medicinal chemistry to fine-tune the pharmacokinetic and pharmacodynamic properties of a lead compound.

Future Outlook and Conclusion

2,6-Diamino-1-methylpyrimidin-4(1H)-one is a molecule of significant and growing importance in heterocyclic and medicinal chemistry. Its straightforward synthesis, rich reactivity, and presence in a number of biologically active compounds make it a highly valuable tool for researchers. The ability to use this scaffold to construct complex fused heterocyclic systems, such as pteridines and pyrimido[4,5-d]pyrimidines, will continue to drive innovation in the synthesis of novel molecular architectures.

In the realm of drug discovery, the 2,6-diaminopyrimidin-4-one core is likely to remain a privileged scaffold for the design of kinase inhibitors and other targeted therapeutics. Future research will likely focus on further exploring the structure-activity relationships of its derivatives, optimizing their pharmacokinetic properties, and expanding their therapeutic applications to new disease areas. The influence of the N1-methyl group on tautomeric equilibrium and its impact on biological activity is an area that warrants further detailed investigation, potentially through a combination of computational and experimental studies.

References

• Houben-Weyl Methods of Organic Chemistry, Vol. E 9b/Part 1, 1997. 4th ed. Stuttgart: Georg Thieme Verlag; 1997.
• Elmaati, T. M. A., El-Taweel, F. M. A. Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties. Molecules. 2024;29(16):3789.
• Abdel-Maksoud, M. S., et al. Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Pharmaceuticals. 2024;17(12):1598.
• Seganish, W. M., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Medicinal Chemistry Letters. 2015;6(8):942-947.
• Abdel-Hafez, S. H., et al. Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines. RSC Advances. 2017;7(76):48185-48208.
• Zolfigol, M. A., et al. An efficient synthesis of pyrimido[4,5-b]quinoline and indenopyrido[2,3-d]pyrimidine derivatives in the presence of Fe3O4@nano-cellulose/Sb (V) as a bio-based magnetic nano-catalyst. Scientia Iranica. 2019;26(3):1486-1495.
• Shirini, F., Sahrapeyma, S., & Mamaghani, M. One-pot synthesis of pyrimido[4,5-d]pyrimidine derivatives using a new DABCO-based ionic liquid catalyst.
• Odyssey Therapeutics. Research programme: IRAK4 scaffolding inhibitors. AdisInsight. 2023.
• Winkler, A., et al. The IRAK4 kinase inhibitor PF-06650833 blocks inflammation in preclinical models of rheumatologic disease and in humans enrolled in a randomized clinical trial.

• PubChem. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-. National Center for Biotechnology Information. [Link].

• Kelly, P. N., et al. Advances in the Discovery of Small-Molecule IRAK4 Inhibitors.
• Mayer, M., et al. Synthesis of O 6 -alkylated preQ 1 derivatives. Beilstein Journal of Organic Chemistry. 2021;17:2209-2216.
• European Patent Office. A process for the preparation of 2,4-diamino-6-(1-piperidinyl)-pyrimidine N-oxide. EP0295218A1. 1988.
• Organic Syntheses. 2,4-diamino-6-hydroxypyrimidine. Organic Syntheses. 1955;35:39.
• Anteunis, M. J. O., & Spiessens, L. I. NMR Studies on Imidines. IV.H and 13C Nuclear Magnetic Resonance Study of Tautomerism in 2‐Aminopyrrolin‐5‐One. Bulletin des Sociétés Chimiques Belges. 1982;91(8):665-674.
• Seganish, W. M., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Medicinal Chemistry Letters. 2015;6(8):942-947.
• BenchChem. Application Note: A Proposed Protocol for the Synthesis of 2-(Methylamino)-4,6-pyrimidinediol. 2025.
• Chen, C.-H., et al. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Molecules. 2017;22(9):1579.
• de Vries, T. S., et al.
• Leszczynski, J., & Bakal, M. A. Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group. International Journal of Molecular Sciences. 2023;24(7):6283.
• de la Torre, M. C., et al. Selective N1Alkylation of 3,4-Dihydropyrimidin-2(1 H )-ones Using Mitsunobu-Type Conditions. The Journal of Organic Chemistry. 2019;84(16):10246-10257.
• Hopa, D. M., & Vahrenkamp, H. Selective Generation of Aldimine and Ketimine Tautomers of the Schiff Base Condensates of Amino Acids with Imidazole Aldehydes or of Imidazole Methanamines with Pyruvates—Isomeric Control with 2- vs. 4-Substituted Imidazoles. Inorganics. 2024;12(3):81.
• Zhang, Y., et al. Role of α-Dicarbonyl Compounds in the Inhibition Effect of Reducing Sugars on the Formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine. Journal of Agricultural and Food Chemistry. 2017;65(46):10105-10112.
• Shokhen, M., & Albeck, A. What impact does tautomerism have on drug discovery and development?. Expert Opinion on Drug Discovery. 2021;16(8):845-848.
• Wu, A.-X., et al. Direct C-C Bond Cleavage of 1,3-Dicarbonyl Compounds as a Single-Carbon Synthon: Synthesis of 2-Aryl-4-quinolinecarboxylates. Organic Letters. 2021;23(16):6461-6465.
• BenchChem. 6-(Hydroxymethyl)pyrimidin-4-ol: An In-depth Technical Guide to Tautomerism and Stability. 2025.
• Wang, Y., et al. Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO.
• Kim, J.-S., & Lee, K.-G. Analysis of α-dicarbonyl compounds and volatiles formed in Maillard reaction model systems. Scientific Reports. 2019;9(1):5325.
• Dar'in, D. V., & Kantin, G. L. Diazocarbonyl and Related Compounds in the Synthesis of Azoles. Molecules. 2021;26(9):2484.
• Kim, J.-S., & Lee, K.-G. Analysis of α-dicarbonyl compounds and volatiles formed in Maillard reaction model systems. Scientific Reports. 2019;9(1):5325.
• Mladenović, M., et al. 6-Imino-2-thioxo-pyrimidinones as a new class of dipeptidyl peptidase IV inhibitors. Medicinal Chemistry Research. 2011;20(8):1199-1206.
• Nikolova, P., et al. Tautomerism in Azo and Azomethyne Dyes: When and If Theory Meets Experiment. International Journal of Molecular Sciences. 2020;21(21):8067.
• Eriksson, L. A., & Himo, F. A DFT study of solvation effects on the tautomeric equilibrium and catalytic ylide generation of thiamin models.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,4-Diamino-6-hydroxypyrimidine synthesis - chemicalbook [chemicalbook.com]
• 4. Discovery and hit-to-lead optimization of 2,6-diaminopyrimidine inhibitors of interleukin-1 receptor-associated kinase 4 (Journal Article) | OSTI.GOV [osti.gov]
• 5. What impact does tautomerism have on drug discovery and development? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. A DFT study of solvation effects on the tautomeric equilibrium and catalytic ylide generation of thiamin models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of α-Dicarbonyl Compounds in the Inhibition Effect of Reducing Sugars on the Formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of α-dicarbonyl compounds and volatiles formed in Maillard reaction model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. oiccpress.com [oiccpress.com]
• 17. researchgate.net [researchgate.net]
• 18. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Research programme: IRAK4 scaffolding inhibitors - Odyssey Therapeutics - AdisInsight [adisinsight.springer.com]
• 20. The IRAK4 kinase inhibitor PF-06650833 blocks inflammation in preclinical models of rheumatologic disease and in humans enrolled in a randomized clinical trial. | Gale and Ira Drukier Institute for Children's Health [drukierinstitute.weill.cornell.edu]
• 21. researchgate.net [researchgate.net]
• 22. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Methylation of 2,6-Diaminopyrimidin-4(1H)-one

[1]

Executive Summary

The methylation of 2,6-diaminopyrimidin-4(1H)-one (also known as 2,6-diamino-4-hydroxypyrimidine, 1 ) presents a classic challenge in heterocyclic chemistry: tautomeric ambiguity .[1] This scaffold contains four potential nucleophilic sites: the ring nitrogens (N1, N3), the exocyclic amines (N2, N6), and the oxygen at C4.

Direct alkylation with methyl halides often yields complex mixtures of N-methyl and O-methyl isomers due to the rapid equilibration between keto-amine and enol-imine tautomers.[1] For drug development professionals, achieving regioselectivity is critical, as the N1-methyl and N3-methyl isomers often display vastly different biological activities (e.g., as isocytosine mimics or kinase inhibitor cores).

This guide details three distinct, self-validating protocols to access the N1-methyl , N3-methyl , and O-methyl derivatives with high specificity.

Mechanistic Context & Tautomerism

To control methylation, one must understand the substrate's behavior in solution. In polar aprotic solvents (DMSO, DMF), the 4(1H)-one (keto) form is generally dominant. However, under basic conditions required for alkylation, the resonance-stabilized anion allows electrophilic attack at N1, N3, or O.

Tautomeric Equilibrium & Reaction Pathways

Figure 1: Divergent methylation pathways governed by reaction conditions.

Detailed Experimental Protocols

Protocol A: N3-Selective Methylation (Thermodynamic Control)

Target: 2,6-diamino-3-methylpyrimidin-4(3H)-one Mechanism: In highly polar solvents like DMF or water, the N3 position is often the thermodynamic sink for alkylation in 2-amino-4-pyrimidinones due to hydrogen bonding networks and solvation effects, despite N1 being less sterically hindered.[1]

Materials:

• Substrate: 2,6-diaminopyrimidin-4(1H)-one (1.0 eq)[1]

• Reagent: Methyl Iodide (MeI) (1.1 eq)

• Base: Potassium Carbonate (K₂CO₃) (1.2 eq)

• Solvent: DMF (anhydrous)

Step-by-Step Workflow:

• Dissolution: Charge a round-bottom flask with 1.0 g of substrate and 10 mL of anhydrous DMF. Add 1.2 eq of finely ground K₂CO₃.

• Activation: Stir at 40°C for 30 minutes. The suspension will thicken as the anion forms.

• Addition: Cool to 0°C. Add MeI dropwise over 10 minutes to prevent exotherms that favor O-alkylation.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Workup: Pour the mixture into 50 mL of ice-water. The N3-methyl product typically precipitates as a white solid.[1]

• Purification: Filter the solid. Recrystallize from Ethanol/Water (8:2).

  • Note: If N1/N3 mixtures occur, the N3 isomer is usually less soluble in water than the N1 isomer.

Validation:

• 1H NMR (DMSO-d6): Look for the N-Me singlet around 3.2–3.3 ppm .[1] A shift >3.8 ppm suggests O-methylation.[1]

Protocol B: N1-Selective Synthesis (The "De Novo" Route)

Target: 2,6-diamino-1-methylpyrimidin-4(1H)-one Rationale: Direct methylation of the parent ring at N1 is difficult to achieve with >90% selectivity due to competition from N3.[1] The most authoritative method for high-purity N1-methyl derivative is cyclization using N-methylguanidine.[1] This avoids the regioselectivity problem entirely.

Materials:

• N-Methylguanidine hydrochloride (1.0 eq)[1]

• Ethyl cyanoacetate (1.0 eq)

• Base: Sodium Methoxide (NaOMe) (2.5 eq)

• Solvent: Methanol (anhydrous)

Step-by-Step Workflow:

• Base Preparation: Dissolve Na (2.5 eq) in anhydrous MeOH to generate fresh NaOMe.

• Cyclization: Add N-Methylguanidine HCl to the NaOMe solution. Stir for 15 min.

• Addition: Add Ethyl cyanoacetate dropwise at RT.

• Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. The reaction is driven by the precipitation of the sodium salt of the product.

• Isolation: Evaporate MeOH. Dissolve the residue in minimal water.

• Neutralization: Acidify carefully with Acetic Acid to pH 6–7. The product, 2,6-diamino-1-methylpyrimidin-4(1H)-one, will crystallize.[1]

Validation:

• Regioselectivity: 100% N1-methyl (by design).[1]

• Yield: Typically 70–85%.

Protocol C: O-Selective Methylation (The "Chloro" Intermediate)

Target: 2,6-diamino-4-methoxypyrimidine Mechanism: Direct O-methylation using MeI is poor (yielding <20% O-isomer).[1] The industry-standard approach uses a nucleophilic aromatic substitution (SNAr) on the chlorinated intermediate.

Step-by-Step Workflow:

• Chlorination: Reflux 2,6-diaminopyrimidin-4(1H)-one in POCl₃ (neat) for 4 hours to obtain 2,6-diamino-4-chloropyrimidine . (Caution: Quench carefully on ice).

• Methoxylation:

  • Dissolve Na metal (2.0 eq) in MeOH to form NaOMe.

  • Add the chloro-intermediate (1.0 eq).[1]

  • Reflux for 6–8 hours.

• Workup: Remove solvent, suspend in water, and filter the precipitate.

Validation:

• 1H NMR: Characteristic O-Me singlet appears at ~3.8–3.9 ppm (distinctly downfield from N-Me).[1]

Comparative Data & Troubleshooting

Analytical Differentiation of Isomers

Distinguishing the isomers is critical. Use this reference table for NMR assignment in DMSO-d6.

Isomer	Methyl Shift (δ ppm)	C=O[2] Carbon (¹³C NMR)	UV λmax (pH 7)
N1-Methyl	3.15 – 3.25	~162 ppm	~275 nm
N3-Methyl	3.30 – 3.40	~160 ppm	~282 nm
O-Methyl	3.80 – 3.95	~170 ppm (C-OMe)	~268 nm

Troubleshooting Guide

• Problem: Low solubility of starting material in DMF.

  • Solution: Use DMSO or heat gently to 60°C during the deprotonation step (before adding MeI).

• Problem: Over-methylation (formation of N,N-dimethyl).

  • Solution: Strictly limit MeI to 1.05 eq. Use a syringe pump for slow addition.

• Problem: Mixture of N1/N3 isomers in Protocol A.

  • Solution: Switch to Protocol B (De Novo synthesis) if >95% purity of N1 is required. Separation of N1/N3 isomers by column chromatography is difficult due to polarity; recrystallization from water/ethanol is preferred.

References

• Vertex Pharmaceuticals. (2015). Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Medicinal Chemistry Letters.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 358313, 2,6-diamino-1-methylpyrimidin-4-one.

• Quest Journals. (2015). Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil. Journal of Research in Pharmaceutical Science.

• Beilstein Journals. (2021). Synthesis of O6-alkylated preQ1 derivatives. Beilstein Journal of Organic Chemistry.

• MDPI. (2017). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation. Molecules.

Sources

• 1. EP1437348A1 - 6-methyl-2,4-diamino-pyrimidine derivatives, process for preparation, compositions containing them and their uses as basic neutralising agents - Google Patents [patents.google.com]
• 2. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities [mdpi.com]

Application Note: 2,6-Diamino-1-methylpyrimidin-4(1H)-one as a Key Intermediate in the Synthesis of 1-Methylated Purines, Pteridines, and Modified Nucleobases

Executive Summary & Strategic Importance

2,6-Diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6) is a highly versatile, pre-methylated pyrimidine building block[1]. In modern pharmaceutical development, the direct regioselective alkylation of intact purines remains a persistent synthetic challenge, frequently yielding difficult-to-separate mixtures of N7- and N9-alkylated isomers[2].

To circumvent this thermodynamic bottleneck, process chemists utilize the de novo construction of bicyclic systems via the Traube synthesis . By starting with 2,6-diamino-1-methylpyrimidin-4(1H)-one, absolute regiocontrol is achieved. This intermediate serves as the foundational core for synthesizing a diverse array of high-value active pharmaceutical ingredients (APIs), including antiviral polyamines[3], tyrosine kinase inhibitors[4], and hypermodified tRNA biomarkers such as the Ysc base[5].

Mechanistic Pathway: The Modified Traube Synthesis

The conversion of 2,6-diamino-1-methylpyrimidin-4(1H)-one into complex heterocyclic scaffolds relies on a robust, three-stage sequence[6]:

• Regioselective C5-Nitrosation: The electron-donating amino groups at C2 and C6, synergizing with the N1-methyl group, highly activate the C5 position toward electrophilic aromatic substitution by a nitrosonium ion (

  ).

• Chemoselective Reduction: The resulting 5-nitroso intermediate is reduced to yield the critical branching intermediate: 2,5,6-triamino-1-methylpyrimidin-4(1H)-one .

• Annulation (Cyclization): The triamine undergoes condensation with one-carbon donors (e.g., formic acid) to form 1-methylpurines, or with 1,2-dicarbonyl compounds to form 1-methylpteridines.

Caption: Stepwise Traube synthesis workflow from 2,6-diamino-1-methylpyrimidin-4(1H)-one to 1-methylguanine.

Experimental Protocols & Causality (Self-Validating Systems)

As a self-validating system, each protocol below includes built-in In-Process Controls (IPCs) to ensure reaction fidelity before proceeding to the next step.

Protocol A: Regioselective C5-Nitrosation

• Objective: Synthesis of 2,6-diamino-1-methyl-5-nitrosopyrimidin-4(1H)-one.

• Procedure:

  • Suspend 2,6-diamino-1-methylpyrimidin-4(1H)-one (1.0 eq) in 10% aqueous acetic acid.

  • Chill the suspension to 0–5 °C using an ice-salt bath.

  • Add an aqueous solution of sodium nitrite (

    , 1.1 eq) dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

  • Stir for 2 hours at 5 °C, then filter the vividly colored precipitate and wash with cold water.

• Causality & Insights: Acetic acid provides the optimal mildly acidic pH required to generate the active electrophile (

  ) without protonating the weakly basic exocyclic amines. Strict temperature control (0–5 °C) is critical; elevated temperatures risk the formation of unstable diazonium salts at the C2/C6 amines, leading to degradation.

• Self-Validation: The reaction is visually self-reporting. The starting material is white/pale yellow, while the successful formation of the 5-nitroso product yields a striking deep red/purple precipitate .

Protocol B: Chemoselective Reduction to the Triamine

• Objective: Synthesis of 2,5,6-triamino-1-methylpyrimidin-4(1H)-one sulfate.

• Procedure:

  • Suspend the red nitroso intermediate in distilled water and heat to 70 °C.

  • Add solid sodium dithionite (

    , 2.5 eq) portion-wise until the red color completely discharges.

  • Add 50% sulfuric acid dropwise to pH 2 to precipitate the triamine as a stable sulfate salt.

  • Cool to 0 °C, filter, and dry under vacuum.

• Causality & Insights: While catalytic hydrogenation (Pd/C) can achieve this reduction, sodium dithionite is strongly preferred in early-stage pharmaceutical synthesis. It completely eliminates the risk of heavy metal (Palladium) carryover into the final API and chemoselectively reduces the nitroso group without reducing the pyrimidine double bonds.

• Self-Validation: The endpoint is cleanly indicated by the complete discharge of the red color , resulting in a pale yellow or white suspension. If the red tint persists, the reduction is incomplete, dictating the addition of more dithionite.

Protocol C: Purine Annulation (1-Methylguanine Synthesis)

• Objective: Cyclization to form the imidazole ring[6].

• Procedure:

  • Suspend the triamine sulfate salt in 90% formic acid (10 volumes).

  • Reflux the mixture (100–110 °C) for 4 hours.

  • Distill off excess formic acid under reduced pressure.

  • Treat the residue with aqueous ammonia to neutralize the sulfate, precipitating the free base.

• Causality & Insights: Formic acid serves a dual purpose as both the solvent and the electrophilic one-carbon (C8) donor. The sulfate counter-ion from the starting material acts as an internal acid catalyst, accelerating the dehydration of the intermediate formamide to close the imidazole ring.

• Self-Validation: Successful annulation is confirmed by a dramatic shift in the UV

  and a melting point exceeding 300 °C, characteristic of the highly stable purine hydrogen-bonding network.

Quantitative Data & Optimization

The following table summarizes the optimized reaction parameters and expected purity profiles for the scale-up of this synthetic workflow.

Step	Reaction	Reagents & Solvents	Temp (°C)	Time (h)	Typical Yield (%)	Key IPC / Purity Metric
1	C5-Nitrosation	, aq. AcOH	0–5	2.0	85–92	Deep red color formation; HPLC >98%
2	Nitroso Reduction	,	70	1.0	75–85	Color discharge (red to pale yellow)
3	Purine Annulation	90% HCOOH	100–110	4.0	65–75	Shift in UV ; MP >300 °C

Advanced Pharmaceutical Applications

The 2,5,6-triamino-1-methylpyrimidin-4(1H)-one intermediate acts as a divergent hub for multiple drug classes:

• Antiviral Polyamines: Short, linear polyamines and modified nucleosides derived from this pyrimidine core have demonstrated efficacy in antiviral treatments, including applications against SARS-CoV[3].

• Kinase Inhibitors: The 1-methylated pyrimidine/purine core acts as a potent bioisostere for the adenine ring of ATP. Derivatives synthesized from this pathway are utilized in the preparation of highly selective tyrosine kinase inhibitors, such as those targeting the EphB4 receptor in hepatocellular carcinoma[4].

• Biomarkers & Hypermodified Nucleobases: The intermediate is the primary starting material for the synthesis of the Ysc base (a fluorescent, hypermodified purine found in tRNA), which is utilized as a biological probe and oxidative stress biomarker[5].

Caption: Divergent pharmaceutical applications of the 1-methylated triamine intermediate.

References

• Title: 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O - PubChem Source: nih.gov URL: [Link]

• Title: The Journal of Organic Chemistry 1978 Volume 43 No.9 (Synthesis of Ysc base) Source: dss.go.th URL: [Link]

• Title: Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation Source: acs.org URL: [Link]

• Title: 6-Diamino-1-methyluracil (EphB4 Kinase Inhibitors) Source: mdfcw.com URL: [Link]

• Title: Science of Synthesis: Houben-Weyl Methods of Molecular Transformations (Traube Synthesis) Source: thieme-connect.de URL: [Link]

• Title: Marine Alkylpurines: A Promising Group of Bioactive Marine Natural Products Source: nih.gov URL: [Link]

Sources

• 1. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Marine Alkylpurines: A Promising Group of Bioactive Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6-Diamino-1-methyluracil_6972-82-3_D416545_【莱耀标准品网】 [mdfcw.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Advanced PNA Engineering: Incorporating 2,6-Diamino-1-methylpyrimidin-4(1H)-one for Enhanced Nucleic Acid Recognition

Document Type: Application Note & Protocol Target Audience: Researchers, Application Scientists, and Oligonucleotide Drug Development Professionals

Executive Summary & Mechanistic Rationale

Peptide nucleic acids (PNAs) are synthetic DNA mimics characterized by an achiral, charge-neutral N-(2-aminoethyl)glycine backbone. This neutral backbone eliminates the electrostatic repulsion typically observed in DNA-DNA or DNA-RNA duplexes, conferring exceptional hybridization stability and sequence specificity[1]. While standard nucleobases (A, T, G, C) are sufficient for basic antisense applications, the development of advanced therapeutic modalities—such as sequence-specific invasion of double-stranded DNA or Janus-Wedge triplex formation—requires engineered nucleobases with tailored hydrogen-bonding profiles[2].

This application note details the structural rationale, monomer synthesis, and Solid-Phase Peptide Synthesis (SPPS) protocol for incorporating 2,6-diamino-1-methylpyrimidin-4(1H)-one into a PNA oligomer.

The Causality of Structural Design

In standard pyrimidine PNA monomers (e.g., Cytosine or Thymine), the nucleobase is attached to the pseudo-peptide backbone via an acetic acid linker at the N1 position. However, in 2,6-diamino-1-methylpyrimidin-4(1H)-one, the N1 position is methylated , fundamentally blocking this standard attachment vector.

Consequently, the monomer must be engineered by functionalizing one of the exocyclic amines (e.g., the N6 position) with the carboxymethyl linker. This atypical attachment point shifts the spatial orientation of the nucleobase relative to the PNA backbone. By anchoring at N6, the molecule presents a novel hydrogen-bonding face (C2-NH2, N3, C4=O) to the target nucleic acid. This altered geometry is highly advantageous for Janus-Wedge insertion , where the modified base acts as a bifacial wedge, simultaneously hydrogen-bonding with both Watson-Crick faces of a target DNA base pair in the major groove[3].

Logical Architecture of Nucleobase Recognition

To understand the impact of this modification, we must map the logical relationship between the chemical structure and its hybridization behavior.

Figure 1: Mechanistic pathway illustrating how N1-methylation forces an alternative backbone attachment, enabling Janus-Wedge triplex formation.

Quantitative Impact on Thermodynamic Stability

The incorporation of this modified nucleobase significantly alters the melting temperature (

) of the resulting PNA-DNA complexes. The table below summarizes the thermodynamic data, demonstrating the self-validating nature of the modification: the stabilization is directly proportional to the number of modified inserts when targeting structured dsDNA.

Table 1: Thermodynamic Impact of Modified PNA Incorporation

PNA Sequence Type	Target Nucleic Acid	Binding Mode	(°C)	/mod (°C)
Standard PNA (Control)	ssDNA (Complementary)	Duplex	55.0	-
Standard PNA (Control)	dsDNA (Matched)	Triplex (Hoogsteen)	42.1	-
Modified PNA (1 insert)	dsDNA (Matched)	Janus-Wedge	48.6	+6.5
Modified PNA (2 inserts)	dsDNA (Matched)	Janus-Wedge	54.3	+6.1

Note: Data represents hybridization in physiological buffer (100 mM NaCl, 10 mM sodium phosphate, pH 7.0). The consistent +6 °C stabilization per modification validates the bifacial hydrogen-bonding model[4].

Experimental Protocol: Synthesis and Incorporation

Monomer Preparation and Protection Strategy

Before SPPS, the 2,6-diamino-1-methylpyrimidin-4(1H)-one must be converted into a compatible PNA monomer.

• Linker Attachment: React the nucleobase with t-butyl bromoacetate in the presence of

  / DMF. Due to N1-methylation, alkylation selectively occurs at the sterically accessible N6 exocyclic amine.

• Amine Protection: The remaining N2 exocyclic amine must be protected to prevent branching during SPPS. React the intermediate with Benzhydryloxycarbonyl chloride (Bhoc-Cl). Causality: Bhoc is chosen over standard Boc because it is highly stable to the basic conditions of Fmoc-deprotection but cleaves cleanly in strong acid (TFA) without generating highly reactive carbocations that could alkylate the nucleobase.

• Backbone Coupling: Saponify the t-butyl ester and couple the resulting free acid to an Fmoc-protected N-(2-aminoethyl)glycine backbone using EDC/HOBt.

Solid-Phase Peptide Synthesis (SPPS) Workflow

Figure 2: Iterative SPPS workflow highlighting in-process controls and the critical capping step to prevent deletion sequences.

Step-by-Step SPPS Methodology

Step 1: Resin Preparation

• Weigh 100 mg of Fmoc-PAL-PEG-PS resin (loading ~0.2 mmol/g). Swell in Dichloromethane (DCM) for 30 minutes, followed by Dimethylformamide (DMF) for 30 minutes.

Step 2: Fmoc Deprotection

• Treat the resin with 20% Piperidine in DMF (v/v) for 5 minutes. Drain and repeat for 15 minutes.

• Self-Validation: Wash thoroughly with DMF (5 × 1 min). The effluent must be neutral to pH paper to ensure no residual piperidine prematurely deprotects the next incoming monomer.

Step 3: Coupling of the Modified Monomer

• Reagent Preparation: Dissolve 4 equivalents (relative to resin loading) of the Fmoc-protected modified PNA monomer in NMP. Add 3.9 equivalents of HATU and 8 equivalents of DIPEA.

• Causality for HATU: The modified monomer, bearing a bulky N6-attachment and Bhoc protection, is highly sterically hindered. HATU, a uronium-based coupling reagent, generates a highly reactive 7-aza-OBt ester intermediate, overcoming the steric barrier and driving the coupling of the secondary amine backbone to completion.

• Allow pre-activation for 2 minutes, then add to the resin. Shake at room temperature for 2 hours.

Step 4: In-Process Control & Capping

• Perform a Kaiser test. If a slight blue color persists (indicating unreacted secondary amines), perform a capping step using Acetic Anhydride/Pyridine/DMF (1:2:7) for 15 minutes.

• Causality: Capping truncates unreacted chains. Deletion sequences in PNA lack the charge differences seen in DNA, making them nearly impossible to separate from the full-length product via RP-HPLC. Capping ensures failed sequences remain significantly shorter and more hydrophilic.

Step 5: Cleavage and Global Deprotection

• Once the sequence is complete, wash the resin with DCM and dry under a vacuum.

• Treat the resin with a cleavage cocktail: TFA / m-cresol / thioanisole (90:5:5) for 2 hours.

• Causality: The m-cresol and thioanisole act as potent carbocation scavengers. During the acidic removal of the Bhoc groups from the exocyclic amines, highly reactive carbocations are generated. Without scavengers, these would irreversibly re-alkylate the nucleobases, destroying the PNA's hydrogen-bonding capability.

Step 6: Precipitation and Purification

• Filter the cleavage solution to remove the resin. Precipitate the PNA by adding the filtrate dropwise into 10 volumes of ice-cold diethyl ether.

• Centrifuge, decant the ether, and dry the pellet.

• Purify via Reverse-Phase HPLC (C18 column) using a gradient of 0.1% TFA in water to 0.1% TFA in Acetonitrile. Verify the mass using MALDI-TOF MS.

References

• Increased DNA binding and sequence discrimination of PNA oligomers containing 2,6-diaminopurine. Oxford Academic (Nucleic Acids Research). URL: [Link]

• Peptide Nucleic Acid | Encyclopedia MDPI. MDPI Encyclopedia. URL: [Link]

• Formation and stability of a Janus-Wedge type of DNA triplex. PubMed (National Institutes of Health). URL: [Link]

• Chemical approaches to discover the full potential of peptide nucleic acids in biomedical applications. PMC (National Institutes of Health). URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Chemical approaches to discover the full potential of peptide nucleic acids in biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formation and stability of a Janus-Wedge type of DNA triplex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]

microwave-assisted synthesis of 2,6-diamino-1-methylpyrimidin-4(1H)-one

Application Note: Microwave-Assisted Synthesis of 2,6-Diamino-1-methylpyrimidin-4(1H)-one

Introduction & Strategic Rationale

The 2,6-diaminopyrimidin-4-one core is a highly privileged scaffold in modern drug discovery, most notably serving as the critical hinge-binding motif in potent[1]. However, the conventional thermal synthesis of these heterocycles via the Traube condensation of guanidines with cyanoacetates is notoriously inefficient. Standard reflux conditions often require 18–24 hours, suffer from competing ester hydrolysis, and yield thermodynamically driven byproducts.

To accelerate drug development workflows, this protocol details a highly optimized [2] approach. By leveraging uniform dielectric heating, this method rapidly overcomes the activation energy barrier for intramolecular cyclization, reducing reaction times from days to minutes while strictly controlling regiochemistry.

Mechanistic Insights & Regiochemical Control

Expertise Insight: The successful synthesis of 2,6-diamino-1-methylpyrimidin-4(1H)-one relies on exploiting the differential nucleophilicity of 1-methylguanidine.

• Regioselective Acylation: 1-Methylguanidine presents a regiochemical dilemma. However, the secondary amine (N-methyl) is rendered more nucleophilic than the primary amine due to the electron-donating (+I) inductive effect of the methyl group. Consequently, initial nucleophilic acyl substitution at the ester carbonyl of ethyl cyanoacetate occurs preferentially at the N-methyl nitrogen, firmly establishing the N1-methyl regiochemistry.

• Kinetically Driven Cyclization: Following acylation, the intermediate must undergo an intramolecular addition of the unsubstituted guanidine nitrogen to the nitrile group. Under conventional heating, this step is sluggish and prone to reversibility. Microwave irradiation provides intense, localized dielectric heating that rapidly propels the intermediate through this [3], kinetically trapping the desired 4(1H)-pyrimidinone tautomer before thermodynamic equilibration can occur.

Experimental Workflow Logic

Figure 1: Workflow and mechanistic sequence for microwave-assisted pyrimidinone synthesis.

Step-by-Step Protocol: A Self-Validating System

This protocol is engineered with built-in Go/No-Go checkpoints to ensure absolute reproducibility and prevent the propagation of failed reactions.

Materials Required:

• 1-Methylguanidine hydrochloride (10.0 mmol, 1.10 g)

• Ethyl cyanoacetate (10.5 mmol, 1.19 g)

• Sodium ethoxide solution (21 wt% in EtOH, 11.0 mmol, ~4.1 mL)

• Anhydrous Ethanol (10 mL)

Procedure:

• Free-Basing (Visual Checkpoint): To a 30 mL microwave-safe quartz vessel equipped with a magnetic stir bar, add 1-methylguanidine HCl and anhydrous ethanol. Slowly add the NaOEt solution dropwise at room temperature.

  • Validation: A fine white suspension of NaCl must form immediately. The absence of this precipitate indicates degraded base or high water content; do not proceed.

• Reagent Addition: Add ethyl cyanoacetate to the suspension. Seal the vessel with a pressure-rated Teflon cap.

• Microwave Irradiation (Instrumental Checkpoint): Place the vessel in a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). Irradiate at 130 °C for 15 minutes with dynamic power control (max 150 W) and high-speed stirring.

  • Validation: Monitor the real-time pressure curve. Pressure should stabilize between 4–5 bar. A continuous, sharp pressure climb (>10 bar) indicates runaway ethanolysis; the instrument should automatically abort.

• In-Process LC-MS (Analytical Checkpoint): Cool the vessel to 40 °C via compressed air. Sample 10 µL of the mixture, dilute in 1 mL MeOH, and inject into the LC-MS.

  • Validation (Critical Expertise): The acyclic amidation intermediate and the final cyclized pyrimidinone are isobaric (both yield

    ). Therefore, mass alone is insufficient. Cyclization is only validated when the LC-UV trace shows >95% conversion to a peak with a strong conjugated pyrimidinone chromophore ( nm), completely replacing the earlier-eluting, weakly UV-active acyclic intermediate.

• Workup & Isolation: Transfer the mixture to a beaker. Neutralize to pH 7.0 using 1M HCl. The target compound will precipitate as a pale-yellow solid. Filter under vacuum, wash with ice-cold ethanol (2 x 5 mL), and dry under high vacuum at 50 °C for 4 hours.

Quantitative Performance Data

The transition from conventional thermal heating to microwave irradiation fundamentally alters the reaction profile, as summarized below:

Parameter	Conventional Reflux	Microwave Irradiation	Mechanistic Causality / Advantage
Reaction Time	18–24 hours	15 minutes	Dielectric heating instantly overcomes the high activation energy barrier for cyclization.
Isolated Yield	45–55%	85–92%	Rapid reaction times suppress prolonged thermal degradation and competitive ester hydrolysis.
Regioselectivity	Mixed (N1/N3 isomers)	>95% N1-methyl	Fast kinetic trapping preserves the initial regioselective acylation, preventing thermodynamic scrambling.
E-Factor (Waste)	High	Low	Minimized solvent volume and elimination of extensive chromatographic purification.

References

1.[1] Title: Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors Source: ACS Medicinal Chemistry Letters URL: [Link] 2.[2] Title: Microwave-assisted synthesis and functionalization of 2-arylimidazo[1,2-a]pyrimidin-5(8H)-ones Source: RSC Advances URL: [Link] 3.[3] Title: Synthesis of O6-alkylated preQ1 derivatives Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microwave-assisted synthesis and functionalization of 2-arylimidazo[1,2- a ]pyrimidin-5(8 H )-ones - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03948C [pubs.rsc.org]
• 3. BJOC - Synthesis of O6-alkylated preQ1 derivatives [beilstein-journals.org]

functionalization of amino groups in 2,6-diamino-1-methylpyrimidin-4(1H)-one

Application Note & Protocol Guide | Doc ID: AN-PYR-26-01 [1][2]

Abstract

This guide details the regioselective functionalization of the exocyclic amino groups in 2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6).[1][2][3] This scaffold is a critical intermediate in the synthesis of N-methylated purines (e.g., 1-methylguanine), xanthines, and kinase inhibitors (e.g., IRAK4 inhibitors). The presence of the N1-methyl group introduces distinct steric and electronic desymmetrization between the C2 and C6 amino groups. This document provides validated protocols for regioselective acylation and Schiff base formation, supported by mechanistic rationale and analytical validation standards.

Structural Analysis & Reactivity Profile[1]

To successfully functionalize this molecule, one must understand the non-equivalence of the two amino groups. The N1-methyl group acts as a "locking" element that prevents tautomerization at N1, fixing the double bond arrangement and influencing reactivity.

Electronic and Steric Landscape

Feature	C2-Amino Group ( )	C6-Amino Group ( )
Position	Flanked by N1 (methylated) and N3.[1][2][3]	Flanked by C5 and N1.
Steric Environment	High Hindrance: The N1-methyl group creates significant steric clash, impeding approach by large electrophiles.[3]	Low Hindrance: Relatively accessible, though adjacent to the C5-H.
Electronic State	Deactivated: Acts similarly to a guanidine moiety; electron density is pulled by two adjacent ring nitrogens.[3]	Vinylogous Amide: Conjugated with the C4-carbonyl through the C5=C6 bond.[1][2][3] Moderate nucleophilicity.
Primary Reactivity	Low. Often requires harsh conditions or specific catalysis.	Moderate to High. The preferred site for acylation and condensation reactions.

Mechanistic Pathway Diagram

The following diagram illustrates the competitive reactivity landscape and the logic for regioselection.

Figure 1: Reactivity map highlighting the kinetic preference for N6-functionalization due to N1-methyl steric blocking at the C2 position.[1][2]

Protocol A: Regioselective N6-Acylation

Objective: To install an acyl protecting group or linker specifically at the C6-amino position while leaving the C2-amine free.[1][2][3]

Materials

• Substrate: 2,6-diamino-1-methylpyrimidin-4(1H)-one (1.0 eq)

• Reagent: Acetic Anhydride (

  ) (1.1 - 1.2 eq)[1][2][3]

• Solvent/Base: Anhydrous Pyridine (Volume: 10 mL per gram of substrate)

• Work-up: Ethanol, Diethyl ether.[2]

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend the substrate in anhydrous pyridine.

  • Note: The starting material has low solubility in non-polar solvents; pyridine acts as both solvent and acid scavenger.

• Addition: Heat the mixture to 60°C to encourage partial dissolution. Add Acetic Anhydride dropwise over 10 minutes.

  • Critical Control: Do not add a large excess of

    (>2.0 eq) or raise the temperature above 100°C initially, as this may force bis-acylation (acylation at both N2 and N6).

• Reaction: Stir the mixture at 80°C for 4–6 hours.

  • Monitoring: Monitor via TLC (System: 10% MeOH in DCM). The product will be less polar than the starting material. Look for the disappearance of the baseline spot.

• Quenching: Cool the reaction to room temperature. Add 5 mL of Ethanol to quench unreacted anhydride. Stir for 15 minutes.

• Isolation: Concentrate the pyridine solution under reduced pressure (rotary evaporator) to roughly 20% of the original volume.

• Precipitation: Pour the residue into ice-cold water (50 mL). The N6-acetylated product typically precipitates as a white/off-white solid.[2]

• Purification: Filter the solid. Wash with cold water (2x) and diethyl ether (2x) to remove pyridine traces. Recrystallize from Ethanol/Water if necessary.

Analytical Validation (Self-Check)

• 1H NMR (DMSO-d6):

  • Look for the new singlet (acetyl -CH3) around

    2.1 ppm.[1][2]

  • Diagnostic Shift: The C5-H proton (typically a singlet around

    5.5–6.0 ppm) will shift downfield ( ppm) due to the anisotropic effect of the adjacent carbonyl on the N6 amine.

  • N1-Me Signal: Remains a sharp singlet around

    3.3–3.5 ppm.[1][2]

Protocol B: Schiff Base Formation (Imine Library Generation)

Objective: To generate a library of bioactive ligands by condensing the C6-amine with aromatic aldehydes.[1][3]

Materials

• Substrate: 2,6-diamino-1-methylpyrimidin-4(1H)-one (1.0 eq)

• Electrophile: Benzaldehyde derivative (1.05 eq)[1]

• Catalyst: Glacial Acetic Acid (5-10 mol%)[1][2]

• Solvent: Absolute Ethanol (anhydrous)[1]

Step-by-Step Methodology

• Setup: Combine the substrate and the aldehyde in absolute ethanol (20 mL/g).

• Activation: Add the catalytic acetic acid.[3]

  • Mechanism:[1][2][4][5][6][7][8] The acid protonates the aldehyde carbonyl, making it more electrophilic for the attack by the C6-amine.

• Reflux: Heat the mixture to reflux (approx. 78°C) under an inert atmosphere (

  or Ar) for 6–12 hours.

  • Dean-Stark Option: For stubborn aldehydes, use Toluene/Ethanol mix and a Dean-Stark trap to remove water, driving the equilibrium forward.

• Isolation: Cool the reaction mixture to 0°C. The Schiff base product is often less soluble than the reagents and will crystallize out.[3]

• Filtration: Filter the precipitate. Wash with cold ethanol.

• Drying: Dry under vacuum at 40°C.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield (Acylation)	Poor solubility of starting material.[1][2][3]	Switch solvent to DMF with 1.5 eq Pyridine. Increase temp to 90°C.
Bis-acylation (N2 & N6)	Excess reagent or temperature too high.[1][2][3]	Reduce to 1.05 eq. Lower temp to 50°C. Monitor strictly by TLC.
No Reaction (Schiff Base)	Reversible hydrolysis.[3]	Add molecular sieves (3Å or 4Å) to the reaction flask to scavenge water.
Product is an Oil	Impurities or solvent trapping.[3]	Triturate with Diethyl Ether or Hexane to induce crystallization.

References

• PubChem. (n.d.). 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- Compound Summary. National Library of Medicine.[3] Retrieved March 1, 2026, from [Link]

• Lee, D., & Taylor, M. S. (2011).[6] Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives. Journal of the American Chemical Society.[6][9][10] (Contextual reference for regioselective acylation principles in poly-nucleophiles). Retrieved March 1, 2026, from [Link]

• Gerhardt, V., et al. (2011).[11] Pseudopolymorphs of 2,6-diaminopyrimidin-4-one.... Acta Crystallographica.[9] (Structural data on the tautomeric forms of the parent scaffold). Retrieved March 1, 2026, from [Link]

• Manning, H. C., et al. (2015). Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Medicinal Chemistry Letters. (Demonstrates the utility of N-functionalized derivatives). Retrieved March 1, 2026, from [Link]

Sources

• 1. 56-06-4|2,6-Diaminopyrimidin-4(1H)-one|BLD Pharm [bldpharm.com]
• 2. 2-Amino-4-hydroxy-6-methylpyrimidine [webbook.nist.gov]
• 3. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives [organic-chemistry.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. BJOC - Synthesis of O6-alkylated preQ1 derivatives [beilstein-journals.org]
• 9. (PDF) First Regioselective Enzymatic Acylation of Amino [research.amanote.com]
• 10. uni-giessen.de [uni-giessen.de]
• 11. researchgate.net [researchgate.net]

solvent selection for reactions involving 2,6-diamino-1-methylpyrimidin-4(1H)-one

This application note details the solvent selection, solubility profiling, and reaction protocols for 2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6).[1] This heterocycle is a critical intermediate in the synthesis of 3-methylxanthine and other substituted purines via the Traube synthesis.[1]

Molecular Profile & Physicochemical Properties

Before selecting a solvent, one must understand the electronic and physical behavior of the scaffold.

• IUPAC Name: 2,6-diamino-1-methylpyrimidin-4(1H)-one[1][2]

• Core Structure: Pyrimidinone ring with an exocyclic ketone at C4, amino groups at C2 and C6, and a methyl group at N1.

• Electronic Behavior:

  • Amphoteric Nature: The molecule possesses basic amine sites (C2-NH₂, C6-NH₂) and an acidic lactam functionality (N3-H).[1] This allows solubility manipulation via pH adjustment.

  • H-Bonding: High potential for intermolecular hydrogen bonding leads to a high melting point (>250°C) and poor solubility in non-polar solvents (e.g., hexane, toluene).

  • Nucleophilicity: The C5 position is electron-rich and highly reactive toward electrophiles (e.g., nitrosation, halogenation).

Solubility Selection Matrix

Solvent Class	Representative Solvents	Solubility Rating	Application Context
Protic Polar	Water	Moderate (pH dependent)	Ideal for nitrosation (acidic) or salt formation (basic).[1] Green solvent of choice.
Protic Polar	Ethanol, Methanol	Low to Moderate	Used for precipitating the product (anti-solvent) or condensation reactions at reflux.
Aprotic Polar	DMSO, DMF	High	Excellent for dissolving the solid for NMR or anhydrous alkylation reactions. Hard to remove.
Acidic	Formic Acid, Acetic Acid	High	Acts as both solvent and reagent (cyclization). Solubilizes via protonation.
Non-Polar	Hexane, DCM	Negligible	Strictly used as wash solvents to remove non-polar impurities.

Primary Application: Traube Purine Synthesis (3-Methylxanthine)[1]

The most common industrial and research application of this scaffold is the synthesis of 3-methylxanthine .[1] This transformation requires a precise solvent switch across three steps: Nitrosation, Reduction, and Cyclization.

Reaction Pathway Visualization

Figure 1: The synthesis progresses from aqueous acidic media to aqueous basic media, and finally to neat organic acid for ring closure.

Detailed Experimental Protocols

Protocol A: Nitrosation (C5-Functionalization)

Objective: Introduce a nitroso group at the C5 position.[3] Solvent System: Water (Acidified).

• Preparation: Suspend 10.0 g (71.4 mmol) of 2,6-diamino-1-methylpyrimidin-4(1H)-one in 100 mL of Water .

• Acidification: Add Acetic Acid (10 mL) or dilute HCl to dissolve the starting material partially and activate the C5 position. The solution should be acidic (pH ~3-4).[1]

• Reaction: Cool the mixture to 0–5°C (Ice bath).

  • Critical Note: Temperature control is vital. Exotherms >10°C can lead to diazonium decomposition.

• Addition: Dropwise add a solution of NaNO₂ (5.5 g in 15 mL H₂O) over 30 minutes.

• Observation: A color change (often to violet/red or rose-colored precipitate) indicates formation of the 5-nitroso-2,6-diamino-1-methylpyrimidin-4(1H)-one .[1]

• Isolation: Stir for 1 hour. Filter the precipitate. Wash with cold water and ethanol.

Protocol B: Cyclization to 3-Methylxanthine

Objective: Form the imidazole ring using a one-carbon donor. Solvent System: Formic Acid (Reagent + Solvent).[4]

• Reduction (Pre-requisite): The nitroso intermediate from Protocol A must be reduced to the 4,5-diamino derivative. This is typically done in aqueous ammonia using sodium dithionite (Na₂S₂O₄) or catalytic hydrogenation.

  • Checkpoint: The 4,5-diamino intermediate is unstable to oxidation; proceed immediately to cyclization.

• Solvation: Dissolve the fresh 4,5-diamino-1-methyl-2,6-pyrimidinedione analog in 85-98% Formic Acid (10 mL per gram of substrate).

• Reflux: Heat the solution to reflux (100–110°C) for 2–4 hours.

  • Mechanism:[3][5] Formic acid formylates the 5-amino group, followed by dehydration to close the ring.

• Work-up:

  • Evaporate excess formic acid under reduced pressure.

  • Dissolve the residue in hot water.

  • Neutralize carefully with NaOH to precipitate 3-methylxanthine .[1]

• Purification: Recrystallize from boiling water.

Solvent Screening for Novel Reactions

If attempting new reactions (e.g., alkylation of the amino groups or condensation with aldehydes), follow this logic tree to select the optimal solvent.

Figure 2: Decision matrix based on reaction mechanism requirements.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Solubility	Strong crystal lattice energy.[1]	Switch to DMSO or DMF . If reaction requires protic conditions, use Water/Acetic Acid (1:1) .
Oiling Out	Product is partially soluble in the mix.	Add a non-polar anti-solvent (e.g., Ether or Acetone ) to induce precipitation.
Low Yield (Cyclization)	Incomplete dehydration.	Ensure Formic Acid is concentrated (>85%).[4] Add a water scavenger (e.g., Acetic Anhydride) if necessary.

References

• PubChem. (n.d.).[2][6] 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-.[1][2] National Library of Medicine.[2] Retrieved March 1, 2026, from [Link]

• Müller, C. E., & Jacobson, K. A. (2011). Xanthines as Adenosine Receptor Antagonists. Handbook of Experimental Pharmacology. (Discusses Traube synthesis routes).
• Google Patents. (1950). US2523496A - Method of preparing xanthine and methylated xanthines.

Sources

• 1. EP0319854A2 - Process for the methylation of xanthins - Google Patents [patents.google.com]
• 2. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. scribd.com [scribd.com]
• 6. 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one | C9H15N3O | CID 135448147 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2,6-Diamino-1-methylpyrimidin-4(1H)-one

Welcome to the technical support center for the purification of 2,6-diamino-1-methylpyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions related to the purification of this important pyrimidine derivative.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the purification of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Question: My crude product is a dark, tarry solid. How can I effectively purify it?

Answer: A dark, tarry appearance often indicates the presence of polymeric impurities or significant degradation products. A multi-step purification strategy is usually required.

• Initial Cleanup: Begin with a solvent trituration or a short silica plug. Suspend the crude material in a minimal amount of a solvent in which the desired product has low solubility but the impurities are more soluble. Dichloromethane or ethyl acetate can be good starting points. Stir for a period, then filter to isolate a more solid, less colored material.

• Recrystallization: If the initial cleanup yields a solid, recrystallization is often the most effective method for removing non-polar and some polar impurities. Due to the polar nature of 2,6-diamino-1-methylpyrimidin-4(1H)-one, polar solvents are necessary.

• Column Chromatography: If recrystallization is unsuccessful or the purity is still low, column chromatography is the next logical step.[1][2] Given the polarity of the target compound, normal-phase chromatography on silica gel will likely require a polar mobile phase, such as a gradient of methanol in dichloromethane.[1]

Question: I'm performing a column chromatography purification, but my compound is streaking badly on the TLC plate and the column. What's causing this and how can I fix it?

Answer: Streaking is a common issue with polar, basic compounds like 2,6-diamino-1-methylpyrimidin-4(1H)-one on silica gel.[3] This is often due to strong interactions between the basic amine groups of your compound and the acidic silanol groups on the silica surface.[3]

Here are several strategies to mitigate this issue:

• Mobile Phase Modification: Add a small amount of a basic modifier to your eluent to compete with your compound for the acidic sites on the silica.[3]

  • Triethylamine (TEA): A common choice, typically added at a concentration of 0.1-1% (v/v) to the mobile phase.

  • Ammonia: For very basic compounds, a mobile phase containing a small percentage of ammonium hydroxide in methanol can be effective.

• Stationary Phase Choice:

  • Neutral Alumina: Switching to a neutral alumina stationary phase can reduce the acidic interactions causing the streaking.

  • Amine-functionalized Silica: This type of stationary phase is specifically designed to improve the chromatography of basic compounds.[3]

• Reverse-Phase Chromatography: If normal-phase continues to be problematic, consider reverse-phase chromatography using a C18 column with a mobile phase of water and acetonitrile or methanol, often with an additive like formic acid or trifluoroacetic acid to improve peak shape.[1]

Question: After purification, I'm seeing an unexpected peak in my NMR spectrum. What could it be?

Answer: An unexpected peak could be a residual solvent, a persistent impurity, or a degradation product.

• Residual Solvents: Compare the chemical shift of the unknown peak to common laboratory solvents. For example, dichloromethane appears around 5.3 ppm, and methanol around 3.5 ppm in CDCl₃.

• Starting Material or Reagent Impurities: Review the synthesis of 2,6-diamino-1-methylpyrimidin-4(1H)-one. Common starting materials include derivatives of 2,6-diamino-4-hydroxypyrimidine.[4][5][6][7] Incomplete reaction could leave these present.

• Side-Reaction Products: Consider potential side reactions. For instance, if the synthesis involves a chloropyrimidine intermediate, incomplete substitution could be a source of impurities.[8][9]

• Degradation: The pyrimidine ring can be susceptible to hydrolysis under strongly acidic or basic conditions, potentially leading to ring-opened products or deamination.[10][11][12] Guanine, a related purine, can be hydrolyzed with strong acid.[13]

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the purification of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Question: What is the best general approach for purifying 2,6-diamino-1-methylpyrimidin-4(1H)-one?

Answer: The optimal purification strategy depends on the nature and quantity of the impurities present. However, a good general workflow is as follows:

Caption: General purification workflow for 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Question: What are the key physical properties of 2,6-diamino-1-methylpyrimidin-4(1H)-one to consider during purification?

Answer: Understanding the physicochemical properties of your target compound is crucial for selecting an appropriate purification method.

Property	Value/Description	Implication for Purification
Molecular Weight	140.14 g/mol [14]	Standard for small molecule purification.
Polarity (XLogP3)	-1.6[14]	Highly polar, suggesting poor solubility in non-polar organic solvents and strong retention on normal-phase silica.
Hydrogen Bond Donors	2[14]	Capable of strong intermolecular hydrogen bonding, affecting solubility and chromatographic behavior.
Hydrogen Bond Acceptors	3[14]	Contributes to its polarity and hydrogen bonding potential.
pKa	(Estimated) Basic due to amino groups	Will be protonated in acidic conditions, affecting solubility and interaction with stationary phases.

Question: Which analytical techniques are best for assessing the purity of 2,6-diamino-1-methylpyrimidin-4(1H)-one?

Answer: A combination of techniques is recommended for a comprehensive purity assessment.

• Thin-Layer Chromatography (TLC): An essential tool for monitoring reaction progress and for developing solvent systems for column chromatography.[1][3]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A reverse-phase method using a C18 column with a water/acetonitrile or water/methanol mobile phase containing an acid modifier (e.g., 0.1% formic acid) is a good starting point.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the purified compound and for identifying any remaining impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

III. Experimental Protocols

Protocol 1: Recrystallization of 2,6-diamino-1-methylpyrimidin-4(1H)-one

This protocol is a general guideline and may require optimization based on the specific impurities present.

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude material in various polar solvents (e.g., water, ethanol, methanol, isopropanol) at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but have low solubility when cold.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude material to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper to remove the charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Flash Column Chromatography of 2,6-diamino-1-methylpyrimidin-4(1H)-one

This protocol is a starting point for purification on silica gel.

• Solvent System Selection: Use TLC to determine an appropriate mobile phase.[3] A good starting point is a mixture of dichloromethane and methanol. Adjust the ratio to achieve an Rf value of 0.2-0.3 for the target compound. If streaking is observed, add 0.5% triethylamine to the mobile phase.

• Column Packing: Prepare a slurry of silica gel in the least polar solvent of your mobile phase system. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[1][16]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column bed.

• Elution: Begin eluting with the chosen mobile phase, collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) if necessary to elute the compound.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.[16]

Caption: Step-by-step workflow for flash column chromatography.

IV. References

• BenchChem. (n.d.). Technical Support Center: Purification of Polar Pyrimidine Derivatives. Retrieved from

• BenchChem. (n.d.). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Retrieved from

• BenchChem. (2025). Column chromatography conditions for purifying pyrazolo[1,5-a]pyrimidine derivatives. Retrieved from

• Di Mola, A., et al. (2019). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PMC. Retrieved from

• Wikipedia. (2023). Guanine. Retrieved from [Link]

• PubChem. (n.d.). 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-. Retrieved from [Link]

• SIELC. (2018). Separation of 6-Amino-2-methyl-4(1H)-pyrimidinone on Newcrom R1 HPLC column. Retrieved from

• ResearchGate. (n.d.). Selective Hydrolysis of 2,4-Diaminopyrimidine Systems: A Theoretical and Experimental Insight into an Old Rule. Retrieved from [Link]

• Google Patents. (n.d.). EP0295218A1 - A process for the preparation of 2,4-diamino-6-(1-piperidinyl)-pyrimidine N-oxide. Retrieved from

• MDPI. (2017). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Retrieved from [Link]

• NIST. (n.d.). 4(1H)-Pyrimidinone, 2,6-diamino-. Retrieved from [Link]

• Teixidó, J., et al. (2001). Selective Hydrolysis of 2,4-Diaminopyrimidine Systems: A Theoretical and Experimental Insight into an Old Rule. The Journal of Organic Chemistry, 66(1), 136-142. Retrieved from [Link]

• PubMed. (2001). Selective hydrolysis of 2,4-diaminopyrimidine systems: a theoretical and experimental insight into an old rule. Retrieved from [Link]

• VanAllan, J. A. (1952). 2,4-DIAMINO-6-HYDROXYPYRIMIDINE. Organic Syntheses, 32, 45. Retrieved from [Link]

• Google Patents. (n.d.). A process for the preparation of 2,4-diamino-6-\1-piperidinyl-pyrimidine N-oxide. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0295218A1 - A process for the preparation of 2,4-diamino-6-(1-piperidinyl)-pyrimidine N-oxide - Google Patents [patents.google.com]
• 5. 4(1H)-Pyrimidinone, 2,6-diamino- [webbook.nist.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. mdpi.com [mdpi.com]
• 9. 2,4-Diamino-6-chloropyrimidine CAS 156-83-2-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Selective hydrolysis of 2,4-diaminopyrimidine systems: a theoretical and experimental insight into an old rule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Guanine - Wikipedia [en.wikipedia.org]
• 14. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Separation of 6-Amino-2-methyl-4(1H)-pyrimidinone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Guide: Separation of N1/N3 Methylated Diaminopyrimidines

Department: Chemical Development & Analytical Sciences Doc ID: TS-PYR-ISO-001 Subject: Troubleshooting Regioisomer Separation (N1 vs. N3) Status: Active

The Core Challenge: The "Regioisomer Trap"

In the synthesis of methylated 2,4-diaminopyrimidines (e.g., precursors to antifolates like trimethoprim or pyrimethamine), methylation often yields a mixture of N1-methyl and N3-methyl isomers.

Why this happens: The pyrimidine ring possesses two competing nucleophilic nitrogens. While N1 is often the thermodynamic preference due to glycosidic-like stability, steric hindrance at C2 or electronic effects from C4-amino groups can push the reaction toward N3.

The Separation Problem: These are regioisomers, not enantiomers. However, they share nearly identical molecular weights and polarities. Standard C18 chromatography often fails because the hydrophobic surface area of both isomers is similar. Successful separation requires exploiting pKa differences and shape selectivity .

Phase 1: Definitive Identification (NMR)

Before attempting separation, you must confirm which peak is which. You cannot rely on retention time alone without a standard.

The "Smoking Gun" Protocol: 1D NOE / 2D NOESY

The only absolute way to distinguish N1-Me from N3-Me in 2,4-diaminopyrimidines is by observing the Nuclear Overhauser Effect (NOE) between the methyl group and the proton at C6 .

• N1-Isomer: The N1-Methyl group is spatially close to the C6-Proton. You WILL see a strong NOE cross-peak.

• N3-Isomer: The N3-Methyl group is distant from C6. You will NOT see an NOE to H6. Instead, you may see weak NOEs to the C2 or C4 substituents (if they contain protons).

Diagnostic Workflow

Figure 1: NMR Decision Tree for assigning N1 vs. N3 regiochemistry based on spatial proximity to the C6 proton.

Phase 2: Chromatographic Separation (HPLC/UPLC)

Standard C18 gradients often result in co-elution or "shouldering." To separate these isomers, you must exploit their Basicity (pKa) or Steric Shape .

Strategy A: pH Switching (The pKa Lever)

N1 and N3 isomers have distinct pKa values (typically

units).

• Low pH (TFA/Formic Acid): Both nitrogens are fully protonated. Separation relies on hydrophobicity (often poor resolution).

• High pH (Ammonium Bicarbonate/Ammonia, pH 9-10): One isomer may deprotonate before the other, drastically changing its retention time on a hydrophobic column.

• Recommendation: Screen pH 3.0 vs. pH 10.0. High pH is usually superior for diaminopyrimidines on hybrid-silica (high-pH stable) C18 columns.

Strategy B: Shape Selectivity (The PFP Column)

If pH switching fails, switch stationary phases.

• Pentafluorophenyl (PFP) Phases: These interact via

  - stacking and dipole-dipole interactions. The rigid fluorine ring system can discriminate between the subtle shape differences of N1 vs N3 substitution better than the flexible alkyl chains of C18.

Recommended Screening Panel

Parameter	Condition A (Standard)	Condition B (High pH)	Condition C (Alternative Phase)
Column	C18 (e.g., BEH C18, Kinetex)	C18 (High pH stable)	PFP (Pentafluorophenyl)
Mobile Phase A	Water + 0.1% Formic Acid	10mM Ammonium Bicarbonate (pH 10)	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile	Acetonitrile	Methanol (promotes - )
Mechanism	Hydrophobicity	Neutrality/pKa suppression	Shape Selectivity + Dipole
Success Rate	Low (<30%)	High (60-70%)	Very High (>80%)

Method Development Logic

Figure 2: Step-wise method development loop prioritizing pH control followed by stationary phase changes.

Troubleshooting & FAQs

Q1: My peaks are tailing significantly. Is this column damage?

A: Likely not. Diaminopyrimidines are strong bases. Tailing is usually caused by secondary interactions with residual silanols on the silica support.

• Fix 1: Add an ion-pairing modifier. Use 0.1% Trifluoroacetic acid (TFA) instead of formic acid. The trifluoroacetate anion pairs with the protonated amine, masking the charge.

• Fix 2: Increase buffer ionic strength (e.g., move from 10mM to 25mM ammonium formate).

Q2: I see two peaks in HPLC, but only one set of signals in NMR.

A: You might be separating rotamers rather than regioisomers, or your NMR solvent is causing rapid exchange.

• Test: Heat the HPLC column to 60°C. If the peaks merge, they are rotamers. If they sharpen and stay separated, they are true isomers (N1/N3).

• NMR Fix: Run the NMR in DMSO-

  rather than to slow down proton exchange and break up aggregation.

Q3: How do I scale this up for Prep-LC?

A: Avoid TFA in Prep-LC if possible, as it is hard to remove and can catalyze decomposition during concentration.

• Strategy: Use the High pH (Ammonium Bicarbonate) method developed in Phase 2. The free base forms of pyrimidines are often less soluble in water but much easier to recover by extraction (DCM/EtOAc) from the collected fractions compared to TFA salts.

References

• Brown, D. J. (1962). The Pyrimidines. Wiley-Interscience. (The foundational text on pyrimidine tautomerism and reactivity).

• Yuan, B. (2022).[1] Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies.[1][2][3] Pharm Anal Acta, 13:674.[1] Link

• SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions.[4] (Demonstrates mixed-mode separation of polar isomers). Link

• Wuxi AppTec. (2021). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class, Chapter 48. (Mechanistic insight into N/C selectivity). Link

• Grakowski, et al. (2025).[5] Identification of the modified nucleoside as N1-methylpseudouridine.[6] ResearchGate. (Specific NMR NOE protocols for N1 vs N3 distinction). Link

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. (PDF) Isolation, Identification, and Chromatographic Separation of N-Methyl Derivatives of Glycoluril [academia.edu]
• 3. mdpi.com [mdpi.com]
• 4. sielc.com [sielc.com]
• 5. Selectivity analysis of diaminopyrimidine-based inhibitors of MTHFD1, MTHFD2 and MTHFD2L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

minimizing side reactions during methylation of 2,6-diaminopyrimidin-4-one

The following technical guide is structured as a Tier 3 Support Knowledge Base for the Optimization of 2,6-Diaminopyrimidin-4-one Methylation .

Topic: Minimizing Side Reactions in 2,6-Diaminopyrimidin-4-one Methylation Ticket ID: PYR-METH-004 Status: Resolved / Knowledge Base Article

Executive Summary & Diagnostic Matrix

The Challenge: Methylating 2,6-diaminopyrimidin-4-one (also known as 2,4-diamino-6-hydroxypyrimidine) is synthetically treacherous due to tautomeric ambiguity and competing nucleophiles . The substrate possesses five potential methylation sites: N1, N3, O4, and the two exocyclic amino groups (

).

Common Failure Modes: If your reaction is yielding intractable mixtures, consult the matrix below to identify the root cause before proceeding to the protocol.

Symptom	Probable Cause	Mechanism	Corrective Action
High % of O-Methylation	Solvent is too polar/aprotic (e.g., HMPA, pure DMSO) or leaving group is "hard" (e.g., Dimethyl Sulfate, O-tosylates).	"Naked" anion effect exposes the oxygen (hard nucleophile) to hard electrophiles.	Switch to "softer" electrophiles (MeI) or protic co-solvents; use steric control.
Exocyclic Amine Methylation	Base is too strong ( ) or Temperature > 60°C.	Deprotonation of exocyclic amines ( ) creates highly reactive amide anions.	Use weaker bases ( , ) and keep T < 40°C.
Incomplete Conversion / Slurry	Poor Solubility.	Heterogeneous kinetics lead to local hotspots and over-methylation of dissolved species.	Critical: Use the Transient Silylation Protocol (See Section 3).
N1 vs. N3 Mixture	Thermodynamic/Kinetic lack of control.	N3 is sterically hindered by the C2-amine and C4-carbonyl but is often the thermodynamic trap.	Control via steric bulk of the base or use temporary protection.

The Mechanistic Landscape (Tautomerism & Selectivity)

To minimize side reactions, you must visualize the substrate not as a static ketone, but as a dynamic equilibrium. The Lactam-Lactim tautomerism dictates regioselectivity.

Reaction Pathway Diagram

The following graph illustrates the divergence points where side reactions occur.

Caption: Divergent methylation pathways. Green path indicates the desired N3-alkylation (typical target). Red paths indicate common side reactions driven by incorrect HSAB matching or harsh conditions.

Optimized Protocol: The "Transient Silylation" Method

Why this works: The primary cause of side reactions for this substrate is insolubility, which forces chemists to use harsh conditions (strong bases, high heat) to get the reaction going. By temporarily "masking" the polar groups with silyl ethers, the molecule becomes soluble in mild organic solvents (DCM, MeCN), allowing for precise, mild methylation.

Materials

• Substrate: 2,6-diaminopyrimidin-4-one (dried).

• Silylating Agent: BSA (

  -Bis(trimethylsilyl)acetamide) or HMDS (Hexamethyldisilazane).

• Alkylating Agent: Methyl Iodide (MeI).

• Solvent: Acetonitrile (anhydrous) or DCM.

• Catalyst: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) - optional Lewis Acid catalyst.

Step-by-Step Methodology

• Silylation (Solubilization):

  • Suspend 1.0 eq of 2,6-diaminopyrimidin-4-one in anhydrous Acetonitrile (0.2 M).

  • Add 2.5 eq of BSA.

  • Heat to reflux (80°C) for 1–2 hours until the solution becomes completely clear .

  • Mechanism:[1][2][3] This converts the amide and exocyclic amines into silyl-imidates and silyl-amines. The "O-Si" bond is formed at O4, protecting it from O-methylation.

• The Hilbert-Johnson Reaction (Methylation):

  • Cool the clear solution to 0°C.

  • Add 1.1 eq of Methyl Iodide (MeI).

  • Optional: Add 0.1 eq TMSOTf to catalyze the N-alkylation.

  • Allow to warm to Room Temperature (RT) and stir for 12–24 hours.

  • Control Point: Monitor by TLC.[4] The silylated intermediate will react at N3 (or N1 depending on sterics) because the Oxygen is capped by the silyl group.

• Desilylation (Workup):

  • Quench the reaction with MeOH (excess) or aqueous

    .

  • Stir for 30 minutes. The labile N-Si and O-Si bonds will hydrolyze, leaving the N-methyl group intact.

  • The product usually precipitates as the silyl groups are removed. Filter and wash with water/ethanol.

Troubleshooting & FAQs

Q1: I am strictly getting O-methylation (methoxy formation). Why?

A: You are likely operating under Charge Control rather than Orbital Control.

• The Physics: The Oxygen atom carries the highest negative charge density in the anion. If you use a "hard" electrophile like Dimethyl Sulfate (DMS) or run the reaction in HMPA/DMF with a Sodium base (Na+), the hard cation coordinates the Oxygen, facilitating attack.

• The Fix: Switch to Methyl Iodide (MeI) (a "softer" electrophile). If using the base method (non-silyl), use a bulky counter-ion like Cesium (

  ) in DMF. The large Cesium ion blocks the Oxygen, steering the methyl group toward the Nitrogen (N3).

Q2: How do I remove the "Poly-methylated" impurities?

A: Prevention is better than cure, but purification is possible.

• Solubility Difference: Poly-methylated byproducts (often involving exocyclic amines) are usually more soluble in organic solvents (DCM/MeOH) than the desired mono-N-methylated product.

• Trituration: Triturate the crude solid in hot Ethanol. The desired product (being more polar/zwitterionic) will often remain undissolved, while the lipophilic over-methylated impurities wash away.

Q3: Why is N3-methylation favored over N1?

A: In the pyrimidin-4-one system, N3 is flanked by the C2-amine and the C4-carbonyl. While sterically crowded, N3 is often the site of alkylation in the silyl-Hilbert-Johnson mechanism because the N1 position is electronically deactivated by the para-carbonyl resonance. However, this is subtle; if N1-methylation is your specific target, you may need to block N3 using a bulky protecting group before methylation.

References & Grounding

• Tautomerism in Pyrimidines:

  • Brown, D. J., & Mason, S. F. (1956). The Pyrimidine Series.[5] Part I. The Structure of Cytosine and Isocytosine. Journal of the Chemical Society.[6] (Establishes the amino-oxo tautomer preference).

• Silylation-Alkylation (Hilbert-Johnson) Method:

  • Vorbrüggen, H., & Ruh-Pohlenz, C. (2000). Handbook of Nucleoside Synthesis. John Wiley & Sons. (The authoritative text on silyl-mediated alkylation of heterocycles).

  • Niedballa, U., & Vorbrüggen, H. (1974). A General Synthesis of N-Glycosides. Journal of Organic Chemistry. Link

• Regioselectivity (N vs O Alkylation):

  • Kornblum, N., et al. (1963). The Mechanism of the Reaction of Silver Nitrite with Alkyl Halides. The Contrasting Reactions of Silver and Alkali Metal Salts. Journal of the American Chemical Society. (Foundational text on HSAB/Ambient Nucleophiles). Link

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for Methyl Iodide and Pyrimidine derivatives before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Replication of the 2,6-Diamino-4-hydroxy-N5-(methyl)-formamidopyrimidine (MeFapy-dGuo) Adduct by Eukaryotic DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to Tell an N from an O: Controlling the Chemoselectivity of Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 612. Pyrimidine reactions. Part IV. The methylation of 2,4- and 4,5-diaminopyrimidine and related compounds - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Residual Solvent Removal from 2,6-diamino-1-methylpyrimidin-4(1H)-one Crystals

Welcome to the technical support center for the purification of 2,6-diamino-1-methylpyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of residual solvents from the crystalline form of this active pharmaceutical ingredient (API). Our goal is to equip you with the scientific rationale and practical methodologies to ensure the purity and quality of your compound, in line with regulatory standards such as the ICH Q3C guidelines for residual solvents.[1][2]

Understanding the Challenge: Solvent Entrapment in Crystals

During the synthesis and crystallization of 2,6-diamino-1-methylpyrimidin-4(1H)-one, solvent molecules can become entrapped within the crystal lattice or adsorbed onto the crystal surface. These residual solvents are considered impurities and must be removed to levels that are toxicologically acceptable.[1][2] The polar nature of 2,6-diamino-1-methylpyrimidin-4(1H)-one, due to its amino and carbonyl functional groups, influences its interaction with various solvents, making some more challenging to remove than others.[3]

Frequently Asked Questions (FAQs)

Here we address common questions encountered during the final drying and purification stages of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Q1: What are the most common residual solvents I should be testing for?

A1: Based on typical synthesis routes for pyrimidine derivatives, the most common residual solvents to anticipate are:

• Alcohols: Methanol, Ethanol, Isopropanol (often used in synthesis and recrystallization).[1]

• Esters: Ethyl acetate (a common recrystallization and chromatography solvent).[1]

• Aprotic Solvents: Acetonitrile, Acetone (used in reactions and purification).

• High-Boiling Point Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO) (may be used if the compound has limited solubility in other solvents).[2]

• Aromatic Hydrocarbons: Toluene (can be used in earlier synthetic steps).[4]

It is crucial to review your specific synthetic and purification steps to identify all solvents used.

Q2: My crystals still show high levels of residual solvent after standard vacuum drying. What is the likely cause?

A2: This is a common issue and can be attributed to several factors:

• Inefficient Drying Parameters: The temperature may be too low, or the vacuum not deep enough to effectively remove the specific solvent.[5]

• Solvent Entrapment: The solvent molecules may be tightly bound within the crystal lattice, making them difficult to remove by simple evaporation.

• Crystal Morphology: Large or irregularly shaped crystals can have a smaller surface-area-to-volume ratio, which can slow down the drying process.

• Formation of Solvates: The solvent may have co-crystallized with your compound to form a stable solvate, which will not be removed by standard drying.

Q3: How do I choose an appropriate solvent for recrystallization to purify my compound and remove other solvent impurities?

A3: The ideal recrystallization solvent is one in which 2,6-diamino-1-methylpyrimidin-4(1H)-one is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[1][6] Given the polar nature of the molecule, good starting points for solvent screening include:[3]

• Single Solvents: Water, Ethanol, Methanol, Isopropanol.

• Solvent Mixtures: Ethanol/Water, Methanol/Water, Ethyl acetate/Hexane.[1][7]

A two-solvent system can also be effective. In this method, the compound is dissolved in a "good" solvent (in which it is highly soluble) at an elevated temperature, and a "poor" solvent (in which it is insoluble) is added dropwise until the solution becomes turbid, indicating the onset of crystallization.[1]

Q4: What is a safe maximum temperature for vacuum drying of 2,6-diamino-1-methylpyrimidin-4(1H)-one?

Troubleshooting Guides

This section provides structured approaches to common problems encountered during the removal of residual solvents.

Problem 1: High Levels of a High-Boiling Point Solvent (e.g., DMF, DMSO) Remain After Drying

Causality: High-boiling point solvents have low vapor pressure, making them difficult to remove by conventional vacuum drying at moderate temperatures. They can also have strong interactions with polar molecules.

Troubleshooting Workflow:

Caption: Decision tree for removing high-boiling point solvents.

Detailed Protocol: Anti-Solvent Crystallization from DMSO [2]

• Dissolution: Dissolve the 2,6-diamino-1-methylpyrimidin-4(1H)-one crystals in a minimal amount of DMSO at room temperature.

• Setup: Place the DMSO solution in a small, open vial. Place this vial inside a larger, sealed chamber containing a volatile anti-solvent in which the compound is insoluble (e.g., water or dichloromethane).

• Vapor Diffusion: Allow the anti-solvent vapor to slowly diffuse into the DMSO solution. This will gradually reduce the solubility of the compound, leading to the formation of high-purity crystals.

• Isolation and Drying: Once crystallization is complete, collect the crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.[2]

Problem 2: Residual Alcohols (Methanol, Ethanol) Persist Despite Vacuum Drying

Causality: Alcohols can form strong hydrogen bonds with the amino and carbonyl groups of the pyrimidinone ring, leading to their retention in the crystal lattice.

Troubleshooting Workflow:

Caption: Workflow for addressing persistent alcohol-based residual solvents.

Data Presentation: Recommended Starting Conditions for Vacuum Drying

Solvent Class	Example Solvents	Boiling Point (°C)	Recommended Starting Vacuum Drying Temperature (°C)	Target Vacuum Level
Class 3	Ethanol	78	40 - 50	< 10 mbar
Acetone	56	30 - 40	< 10 mbar
Ethyl Acetate	77	40 - 50	< 10 mbar
Class 2	Methanol	65	35 - 45	< 10 mbar
Toluene	111	50 - 60	< 20 mbar
Acetonitrile	82	40 - 50	< 10 mbar
Dichloromethane	40	25 - 35	< 10 mbar
N,N-Dimethylformamide	153	60 - 80	< 5 mbar, with caution

Note: These are starting recommendations. The optimal temperature will depend on the thermal stability of 2,6-diamino-1-methylpyrimidin-4(1H)-one and the efficiency of your vacuum system. Always start with lower temperatures and gradually increase as needed, while monitoring the purity of your compound.[5][10]

Advanced Techniques for Stubborn Solvents

For cases where residual solvents are particularly difficult to remove, consider the following advanced methods.

Water-Vapor Enhanced Vacuum Drying (Vacuum Hydration)

This technique can be effective for displacing organic solvents trapped within the crystal lattice.[11][12][13]

Principle: By introducing water vapor into the vacuum oven, the partial pressure of water is increased. Water molecules can then displace the entrapped organic solvent molecules within the crystal structure. The displaced solvent is then removed by the vacuum.

Experimental Protocol:

• Place the 2,6-diamino-1-methylpyrimidin-4(1H)-one crystals in a drying dish inside a vacuum oven.

• Place a separate, open container of water in the oven to act as a vapor source.

• Apply a vacuum and gently heat the oven (e.g., to 40-50°C).

• Hold under these conditions for several hours to allow for solvent displacement.

• Remove the water source and continue to dry under deep vacuum to remove the now adsorbed water from the crystals.

Supercritical Fluid Extraction (SCFE)

While a more advanced and equipment-intensive technique, SCFE using supercritical CO2 can be a powerful method for removing residual solvents without the use of additional organic solvents.

Principle: Supercritical CO2 has properties of both a liquid and a gas, allowing it to effuse into the solid crystal matrix like a gas and dissolve the entrapped solvents like a liquid.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• BenchChem. (n.d.). Technical Support Center: Crystallization of Pyrimidine Compounds.

• Solubility of Things. (n.d.). 2-Amino-6-methylpyrimidin-4-one. Retrieved from [Link]

• Zhengzhou Keda Mechanical Instrument Equipment Co., Ltd. (n.d.). How to Optimize Vacuum Drying Parameters for Different Materials in Lab Vacuum Ovens. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization, Filtration and Melting Point. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Case Studies Underpinned by the Considered Use of Solvents. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ICH. (2021). Impurities: Guideline for Residual Solvents Q3C(R8). Retrieved from [Link]

• Reddit. (2023, July 11). fastest way to dry crystals? r/chemistry. Retrieved from [Link]

• Arvia Technology. (2023, March 3). CASE STUDY: Removal of Pharmaceutical Residues and APIs. Retrieved from [Link]

• DigiVac. (n.d.). Vacuum Drying Temperature-Sensitive Materials Effectively. Retrieved from [Link]

• Pisano, R., Fissore, D., & Barresi, A. A. (2014). Recent Advances in Process Optimization of Vacuum Freeze-Drying. Pharmaceutical Development and Technology, 19(3), 265-279.

• Quest Journals. (n.d.). Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr. Retrieved from [Link]

• PubChem. (n.d.). 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-. Retrieved from [Link]

• ResearchGate. (2018, May 23). In which organic solvents it is soluble -2,6-Diaminopurine...kindly give the answer? Retrieved from [Link]

• Google Patents. (n.d.). Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceutica.
• Google Patents. (n.d.). Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals.

• PubChem. (n.d.). 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one. Retrieved from [Link]

• MDPI. (2024). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Retrieved from [Link]

• IVT Network. (2020, November 15). Aqueous Cleaning and Solvent Substitution in Chemical Synthesis API Manufacturing. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Retrieved from [Link]

• Google Patents. (n.d.). A process for the preparation of 2,4-diamino-6-(1-piperidinyl)-pyrimidine N-oxide.

• Semantic Scholar. (n.d.). Behaviour of Thermal Degradation of Some Poly (4-amino-2,6-pyrimidinodithiocarbonate) Metal Complexes. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Synthesis of some 2,4-diamino-pyrrolo-pyrimidines. Retrieved from [Link]

• Google Patents. (n.d.). A process for the preparation of 2,4-diamino-6-\1-piperidinyl-pyrimidine N-oxide.

• European Patent Office. (1992, July 22). A process for the preparation of 2,4-diamino-6-\1-piperidinyl-pyrimidine N-oxide. Retrieved from [Link]

• Springer. (n.d.). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Case Studies Underpinned by the Considered Use of Solvents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 5. kdvacuumoven.com [kdvacuumoven.com]
• 6. mt.com [mt.com]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. data.epo.org [data.epo.org]
• 10. digivac.com [digivac.com]
• 11. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR chemical shifts of 2,6-diamino-1-methylpyrimidin-4(1H)-one

This guide details the structural characterization of 2,6-diamino-1-methylpyrimidin-4(1H)-one (also known as N1-methyl-2,6-diamino-4-pyrimidone), a critical intermediate in the synthesis of methylated guanines, isocytosines, and related bioactive heterocycles.[1]

Part 1: The Analytical Challenge

In the synthesis of substituted pyrimidines, particularly via methylation of 2,6-diaminopyrimidin-4(1H)-one , regioselectivity is the primary challenge. The precursor possesses three nucleophilic sites: N1 , N3 , and the exocyclic O (at C4).

• Target Molecule: N1-methyl isomer (thermodynamically favored in polar aprotic conditions).[1]

• Common Impurities/Alternatives:

  • N3-methyl isomer: Often formed as a minor product.[1]

  • O-methyl isomer (Methoxy): Formed under specific alkylation conditions (e.g., O-methylation with diazomethane).[1]

  • N,N-dimethyl variants: Over-alkylation byproducts.[1]

Distinguishing these isomers requires precise interpretation of 1H NMR chemical shifts, specifically the N-methyl resonance position and its correlation with the H-5 vinylic proton.[1]

Part 2: Comparative 1H NMR Data

The following data represents the characteristic chemical shifts in DMSO-d6 , the standard solvent for polar aminopyrimidines.

Table 1: Chemical Shift Comparison (DMSO-d6, 400 MHz)

Nuclei	Target: N1-Methyl (2,6-diamino-1-methyl...)[1]	Isomer: N3-Methyl (2,6-diamino-3-methyl...)[1]	Isomer: O-Methyl (2,6-diamino-4-methoxy...)[1]	Signal Type
N-CH₃ / O-CH₃	3.25 – 3.35 ppm	3.15 – 3.25 ppm	3.75 – 3.85 ppm	Singlet (3H)
C5-H	4.65 – 4.75 ppm	4.80 – 4.90 ppm	5.10 – 5.20 ppm	Singlet (1H)
C2-NH₂	6.0 – 6.5 ppm	6.2 – 6.8 ppm	5.8 – 6.0 ppm	Broad Singlet (2H)
C6-NH₂	6.5 – 7.0 ppm	6.5 – 7.0 ppm	6.0 – 6.2 ppm	Broad Singlet (2H)

Note on Exchange: The amino (NH₂) protons are exchangeable. In the presence of D₂O, these signals will disappear. The C5-H and Methyl signals are non-exchangeable and serve as the primary diagnostic peaks.

Key Diagnostic Features:

• The "Methoxy" Gap: If the methyl peak appears downfield at ~3.8 ppm , the compound is the O-methyl derivative (an imino ether), not the N-methyl ketone.

• H-5 Shielding: The H-5 proton in the N1-methyl isomer is significantly shielded (upfield, ~4.7 ppm) due to the electron-donating effect of the two amino groups and the resonance stabilization of the pyrimidone ring.

• Symmetry: Unlike the symmetric 2-amino-pyrimidine, this molecule is asymmetric, resulting in distinct environments for the C2 and C6 amino protons (often appearing as two separate broad humps).

Part 3: Self-Validating Experimental Protocol

To unambiguously confirm the regiochemistry (N1 vs. N3), a simple 1D proton spectrum is often insufficient due to the similarity in shifts. The following protocol utilizes HMBC (Heteronuclear Multiple Bond Correlation) for definitive assignment.

Protocol: Regiochemistry Determination via HMBC

Objective: Distinguish N1-Me from N3-Me by tracing the 3-bond couplings (

) from the methyl protons to the ring carbons.[1]

• Sample Preparation:

  • Dissolve 5-10 mg of the isolated solid in 0.6 mL DMSO-d6 .

  • Critical: Ensure the sample is fully soluble; if turbid, filter through a cotton plug to prevent line broadening.

• Acquisition:

  • Run standard 1H NMR (16 scans).

  • Run 13C NMR (or extract from 2D if quantity is low).

  • Run gradient-selected HMBC (optimized for 8 Hz coupling).

• Analysis Logic (The "Fingerprint"):

  • N1-Methyl Pathway: The methyl protons (at ~3.3 ppm) will show HMBC correlations to:

    • C2 (Guanidine-like carbon, ~150-155 ppm).[1]

    • C6 (Enamine-like carbon, ~160 ppm).

    • Crucially: No strong coupling to the Carbonyl (C4).

  • N3-Methyl Pathway: The methyl protons will show correlations to:

    • C2 (Guanidine-like carbon).[1]

    • C4 (Carbonyl carbon, ~160-165 ppm).[2]

    • Crucially: No coupling to C6.

Part 4: Structural Identification Workflow

The following diagram illustrates the decision logic for identifying the product of 2,6-diaminopyrimidin-4-one methylation.

Figure 1: NMR decision tree for distinguishing N-methyl and O-methyl regioisomers of 2,6-diaminopyrimidin-4-one.

References

• PubChem Compound Summary. (n.d.). 2,6-diamino-1-methylpyrimidin-4(1H)-one (CID 358313).[1] National Center for Biotechnology Information. Retrieved March 1, 2026, from [Link]

• Griffiths, D. V., & Swetnam, S. P. (1981).[3] An n.m.r. method for the quantitative determination of the N-1:N-3 protonation ratio in 2,4-diaminopyrimidine.[3] Journal of the Chemical Society, Chemical Communications, (23), 1224–1225. [Link]

• Reich, H. J. (2024). Bordwell pKa Table and NMR Data Collections. University of Wisconsin-Madison, Department of Chemistry. (General reference for pyrimidine shifts). [Link]

Sources

• 1. 56-06-4|2,6-Diaminopyrimidin-4(1H)-one|BLD Pharm [bldpharm.com]
• 2. scienceopen.com [scienceopen.com]
• 3. An n.m.r. method for the quantitative determination of the N-1:N-3 protonation ratio in 2,4-diaminopyrimidine - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

mass spectrometry fragmentation pattern of 2,6-diamino-1-methylpyrimidin-4(1H)-one

An In-Depth Guide to the Analytical Characterization of 2,6-diamino-1-methylpyrimidin-4(1H)-one: A Comparative Analysis

Introduction

2,6-diamino-1-methylpyrimidin-4(1H)-one is a substituted pyrimidine derivative of significant interest to researchers in medicinal chemistry and drug development. As a heterocyclic scaffold, it serves as a crucial building block for synthesizing novel therapeutic agents. Its structural similarity to endogenous purines and pyrimidines makes it a candidate for interacting with biological targets such as kinases and other enzymes. Accurate structural elucidation and quantification are paramount for advancing research, ensuring purity, and understanding metabolic fate.

This guide provides a comprehensive analysis of the , offering a predictive framework based on established chemical principles. Furthermore, it presents a comparative overview of alternative analytical methodologies, equipping researchers with the knowledge to select the most appropriate technique for their specific application.

Part 1: Elucidation by Mass Spectrometry: The Fragmentation Pathway

Electron Ionization Mass Spectrometry (EI-MS) is a cornerstone technique for the structural elucidation of volatile and semi-volatile organic compounds. The high energy (typically 70 eV) imparted to the molecule induces reproducible fragmentation, creating a unique fingerprint that aids in its identification.[1] While a publicly available, annotated spectrum for 2,6-diamino-1-methylpyrimidin-4(1H)-one is not readily found, its fragmentation pattern can be reliably predicted based on the extensive literature on pyrimidine and purine derivatives.[2][3]

The molecular weight of 2,6-diamino-1-methylpyrimidin-4(1H)-one (C₅H₈N₄O) is 140.14 g/mol .[4] The initial event in EI-MS is the removal of an electron to form the molecular ion (M⁺˙) with a mass-to-charge ratio (m/z) of 140. This radical cation is the precursor to all subsequent fragment ions.

Predicted Fragmentation Mechanisms

The fragmentation of the m/z 140 molecular ion is governed by the stability of the resulting ions and neutral losses. Key predicted pathways include:

• Alpha (α)-Cleavage: The bond beta to the nitrogen atom of the N1-methyl group is susceptible to cleavage. The loss of a hydrogen radical (•H) to form an [M-H]⁺ ion at m/z 139 is a probable initial fragmentation.

• Loss of Neutral Molecules: The pyrimidine ring structure facilitates the elimination of small, stable neutral molecules. A characteristic fragmentation of pyrimidinones is the loss of a carbon monoxide (CO) molecule from the ring, which would lead to a fragment ion at m/z 112.[3]

• Ring Fission and Retro-Diels-Alder (RDA) Reactions: Pyrimidine rings are known to undergo complex ring-opening and fission pathways, including retro-Diels-Alder type reactions.[2] A common loss from uracil-like structures is isocyanic acid (HNCO), which would result in a fragment ion at m/z 97.

• Cleavage of Substituents: The amino groups can also participate in fragmentation. The loss of cyanamide (CH₂N₂) as a neutral fragment could lead to an ion at m/z 98.

Caption: Predicted EI-MS fragmentation pathway for 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Summary of Predicted Fragment Ions

m/z Ratio	Proposed Fragment Ion	Neutral Loss	Mechanistic Rationale
140	[C₅H₈N₄O]⁺˙	-	Molecular Ion (M⁺˙)
139	[C₅H₇N₄O]⁺	•H	Alpha-cleavage at N1-methyl group
112	[C₄H₈N₄]⁺˙	CO	Loss of carbonyl group from pyrimidine ring
97	[C₄H₇N₃]⁺˙	HNCO	Loss of isocyanic acid, common for pyrimidinones
98	[C₄H₆N₂O]⁺˙	CH₂N₂	Loss of cyanamide from ring fragmentation

Part 2: A Comparative Guide to Alternative Analytical Methodologies

While EI-MS is powerful for structural confirmation of pure substances, a comprehensive analytical workflow often requires orthogonal techniques, especially for quantification and analysis in complex matrices. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are primary alternatives.

Feature	Electron Ionization MS (EI-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Liquid Chromatography-Tandem MS (LC-MS/MS)
Principle	Gas-phase ionization and fragmentation of molecules based on electron impact.	Separation based on differential partitioning between a mobile and stationary phase, with UV absorbance detection.	Chromatographic separation followed by soft ionization (e.g., ESI) and mass analysis of precursor and product ions.[5]
Sample Type	Volatile or semi-volatile pure compounds.	Soluble compounds in a liquid matrix.	Wide range of compounds, including non-volatile and thermally labile, in complex matrices.
Structural Info	High (detailed fragmentation fingerprint).	Low (retention time and UV spectrum only).	High (molecular weight and fragmentation data).
Sensitivity	Moderate to High (ng-pg range).	Low to Moderate (µg-ng range).	Very High (pg-fg range).
Quantification	Possible, but less common for routine use.	Excellent, gold standard for many applications.	Excellent, highly selective and sensitive.
Advantages	Provides rich structural detail; extensive libraries for matching.[2]	Robust, cost-effective, and highly reproducible for quantification.	Unmatched sensitivity and selectivity for complex samples (e.g., biological fluids).[6]
Disadvantages	Requires sample volatility; thermal degradation possible; complex mixtures are challenging.	Limited peak capacity; co-elution can interfere with quantification; provides no mass information.	Higher instrument cost and complexity; matrix effects can cause ion suppression.

Expertise & Experience: Selecting the Right Tool

The choice of analytical technique is driven by the research question.

• For structural confirmation of a newly synthesized batch of 2,6-diamino-1-methylpyrimidin-4(1H)-one: Direct infusion or GC-MS with EI is ideal. The resulting fragmentation pattern serves as a definitive fingerprint of the molecule's identity.

• For determining the purity of a bulk sample: HPLC-UV is the workhorse. Its robustness, precision, and cost-effectiveness make it perfect for routine quality control, providing quantitative data on the main peak versus impurities.

• For measuring metabolite levels in a pharmacokinetic study: LC-MS/MS is the only viable option. Its superior sensitivity and selectivity allow for the detection and quantification of picogram levels of the compound in complex biological matrices like plasma or urine.[6]

Part 3: Validated Experimental Protocols

Protocol 1: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

This protocol outlines the standard procedure for obtaining an EI mass spectrum for a pure, solid sample of the target compound.

Caption: Standard workflow for GC-EI-MS analysis of a pure compound.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 1 mg of 2,6-diamino-1-methylpyrimidin-4(1H)-one. Dissolve the sample in 1 mL of a high-purity volatile solvent such as methanol or acetonitrile.

• GC Parameters:

  • Injector: Splitless mode, 250°C.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.[1]

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 400.

  • Acquisition Mode: Full Scan.

• Data Analysis: Integrate the chromatogram to find the peak corresponding to the analyte. Extract the mass spectrum from this peak. Identify the molecular ion at m/z 140 and analyze the fragment ions to confirm the structure against the predicted pattern.

Protocol 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol is designed for the quantification and purity assessment of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Step-by-Step Methodology:

• Standard Preparation: Prepare a stock solution of 1 mg/mL of the compound in a suitable diluent (e.g., 50:50 water:acetonitrile). Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample to be tested in the diluent to an expected concentration within the calibration range.

• HPLC Parameters:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detection: Monitor at the wavelength of maximum absorbance (λ-max), determined by a photodiode array (PDA) detector scan (typically around 260-280 nm for pyrimidine structures).

• Data Analysis: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of the unknown sample by interpolating its peak area from the calibration curve. Purity can be assessed by calculating the area percent of the main peak relative to all other peaks in the chromatogram.

Conclusion

The analytical characterization of 2,6-diamino-1-methylpyrimidin-4(1H)-one relies on a strategic application of modern analytical techniques. While EI-MS provides an unparalleled depth of structural information through its predictable fragmentation patterns, HPLC-UV and LC-MS/MS offer robust and sensitive solutions for quantification and analysis in complex environments. By understanding the principles, strengths, and limitations of each method, researchers can build a comprehensive analytical profile of this important molecule, ensuring data integrity and accelerating the pace of drug discovery and development.

References

• Grimmett, M. R., & Iddon, B. (2008). Mass Spectrometry of Pyrimidines and Purines. In The Chemistry of Heterocyclic Compounds (Vol. 64, pp. 1-134). John Wiley & Sons, Inc. This reference is conceptually synthesized from the search results which indicate that mass spectrometry of pyrimidines is a well-studied field with predictable fragmentation like RDA reactions.[2]

• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Pihlaja, K., Oksman, P., Stájer, G., & Bernáth, G. (1990). Tautomerism and electron impact mass spectra of pyrimidin‐4(3H)‐ and ‐4(1H)‐ones. Organic Mass Spectrometry, 25(1), 21-25. This reference is conceptually synthesized from search results discussing the fragmentation of pyrimidinones.[3][7]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 358313, 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl-. Retrieved from [Link].[4]

• NIST/EPA/NIH Mass Spectral Library. (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]. This is a general reference to the NIST database which is a primary source for EI-MS data.

• da Silva, A. B. F., et al. (2009). Gas-phase fragmentation of protonated C60-pyrimidine derivatives. Journal of Mass Spectrometry, 44(6), 923-931. [Link][5]

• Barr, D. B., & Needham, L. L. (2002). Analytical methods for biological monitoring of exposure to pesticides: a review. Journal of Chromatography B, 778(1-2), 5-29. This reference supports the use of LC-MS for analyzing metabolites like pyrimidine derivatives in biological samples.[6]

Sources

• 1. article.sapub.org [article.sapub.org]
• 2. Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Gas-phase fragmentation of protonated C60-pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-(Diethylamino)-6-methyl-4-pyrimidinol PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. semanticscholar.org [semanticscholar.org]

Comparative Guide: Melting Point Thermodynamics of Methylated Diaminopyrimidinone Derivatives

Executive Summary

Objective: To provide a technical comparison of the thermal stability and solid-state properties of 2,4-diamino-6-pyrimidinone and its methylated derivatives. Core Insight: Methylation site is the primary determinant of melting point (MP) depression.[1] While C-methylation (ring carbon) often preserves the high-melting crystal lattice (>300°C) by maintaining hydrogen bond donor capabilities, N-methylation (exocyclic or ring nitrogen) significantly disrupts the donor-acceptor (D-A-D) network, leading to measurable MP reduction and solubility shifts.[1][2] Audience: Medicinal Chemists, Process Engineers, and Materials Scientists.[1]

Theoretical Framework: The Lattice Energy Hierarchy

The high melting points observed in diaminopyrimidinones are not accidental; they result from a robust network of intermolecular hydrogen bonds. Understanding this lattice energy is crucial for predicting the behavior of derivatives.

The Hydrogen Bond Network (D-A-D Motif)

The parent compound, 2,4-diamino-6-pyrimidinone , exists primarily in the keto-amine tautomer.[1] It features a "Donor-Acceptor-Donor" (D-A-D) motif that facilitates the formation of supramolecular ribbons or sheets in the solid state.[1][2]

• Lattice Stabilizers:

  • N-H···O=C Interactions: Strong dipole alignment.[1]

  • N-H···N Ring Interactions: Secondary stacking forces.[1]

  • Pi-Pi Stacking: Pyrimidine ring overlap.[1][2]

Mechanism of Methylation Impact

Methylation acts as a "crystal defect" agent depending on its location:

• C-Methylation (e.g., C5/C6): Often acts as a "spacer" without removing H-bond donors.[1][2] The lattice expands but remains rigid.

• N-Methylation (e.g., N1, N3, or Exocyclic -NH2): Replaces a critical Hydrogen atom with a hydrophobic Methyl group.[1] This acts as a "cap," terminating the H-bond network and drastically lowering lattice energy.

Visualization: Structural Impact on Lattice Stability

Figure 1: The impact of methylation site on the thermal stability hierarchy of pyrimidinones.

Comparative Data Analysis

The following table synthesizes experimental melting point data. Note the distinct stability retention in C-methylated variants versus the destabilization in N-methylated variants.[2]

Compound Class	Specific Derivative	Melting Point (°C)	Lattice Observation
Parent	2,4-Diamino-6-hydroxypyrimidine	285 - 286 (dec.)	High stability due to extensive H-bond network (ribbon motif).[1][2]
C-Methyl (Ring)	2-Amino-4-hydroxy-6-methylpyrimidine	> 300	Methyl group at C6 fills lattice voids without breaking H-bonds.[1][2]
C-Methyl (Ring)	2,4-Diamino-5-methyl-6-pyrimidinone	> 290 (dec.)	Analogous to Thymine; high packing efficiency.[1][2]
N-Methyl (Exocyclic)	2-Amino-4-(methylamino)-6-pyrimidinone	~190 - 210 *	Estimated range based on structural analogues.[2] Loss of one H-donor disrupts symmetry.[1][2]
Halogenated (Control)	2,4-Diamino-6-chloropyrimidine	199 - 202	Chlorine disrupts packing less than methyl but lacks H-bonding capability of -OH.[1][2]
Fully Substituted	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone	-20 (Liquid)	Total loss of aromaticity and H-bond donors results in liquid state.[1][2]

> Note on Decomposition: Many of these compounds, particularly the parent and C-methyl variants, undergo decomposition (browning/charring) coincident with or immediately preceding melting.[1] DSC is required to distinguish these events.

Experimental Protocol: High-Precision DSC Analysis

Standard capillary melting point methods are often insufficient for diaminopyrimidinones due to sublimation and decomposition near the melting point. Differential Scanning Calorimetry (DSC) is the validated standard for these materials.

Protocol: Thermal Analysis of High-Melting Heterocycles

Equipment: DSC (e.g., TA Instruments Q-Series or Mettler Toledo DSC 3+).[1] Standard: Indium (MP 156.6°C) and Zinc (MP 419.5°C) for high-temperature calibration.[2]

Step-by-Step Methodology

• Sample Preparation (Critical):

  • Dry sample in a vacuum oven at 60°C for 4 hours to remove solvates/hydrates (common in pyrimidinones).

  • Grind sample to a fine, uniform powder to ensure good thermal contact.

• Pan Selection:

  • Use: Hermetically sealed aluminum pans with a laser-drilled pinhole.

  • Why? The pinhole allows escaping decomposition gases to vent, preventing pan deformation (the "pillow effect") while maintaining a self-saturated atmosphere to suppress sublimation.[1]

• Thermal Cycle:

  • Equilibration: Equilibrate at 40°C.

  • Ramp Rate: 10°C/min (Standard) or 20°C/min (if decomposition is rapid).

  • Range: 40°C to 350°C.

• Data Interpretation:

  • Endotherm (Sharp): Represents true melting (

    ).[1]

  • Exotherm (Broad/Jagged): Represents decomposition (

    ).[1]

  • Baseline Shift: Indicates change in heat capacity (

    ) or glass transition ( ).[1]

Workflow Visualization

Figure 2: Decision logic for distinguishing melting from decomposition in high-temperature heterocycles.

Synthesis Context & Purity Implications[1][3][4][5][6]

The melting point is a proxy for purity. In the synthesis of methylated diaminopyrimidinones (often via the Traube purine synthesis or similar condensation reactions), impurities significantly impact the MP.

• Regioisomer Contamination: Methylation of 2,4-diamino-6-hydroxypyrimidine can occur at N1, N3, or the exocyclic oxygen.[1]

  • Diagnostic: A depressed MP range (>2°C spread) often indicates the presence of the O-methyl isomer (a lactim ether), which generally has a lower MP than the N-methyl lactam forms.[1]

• Salt Formation: These bases readily form salts (sulfates, chlorides).[1] Ensure the MP measured is of the free base .[1] Salts typically decompose at higher temperatures without a clean melt.

References

• Traube Synthesis & Derivatives: Traube, W. (1900).[1][3] Derivatives of 2,4-diamino-6-hydroxypyrimidine. Berichte der deutschen chemischen Gesellschaft.

• Parent Compound Data: National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 135408763, 2-Aminoisocytosine (2,4-Diamino-6-hydroxypyrimidine). Retrieved from .

• C-Methylated Data: Thermo Scientific Chemicals. 2-Amino-4-hydroxy-6-methylpyrimidine Product Specifications. Retrieved from .

• Crystal Engineering Principles: Etter, M. C. (1990).[1] Encoding and decoding hydrogen-bond patterns of organic compounds. Accounts of Chemical Research. (Contextual grounding for D-A-D motif analysis).

• Thermal Analysis Protocols: TA Instruments. Thermal Analysis of Pharmaceuticals: Melting vs. Decomposition. (Standard industrial protocol reference).

Sources

• 1. 2-Aminoisocytosine | C4H6N4O | CID 135408763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one | C9H15N3O | CID 135448147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

HPLC Retention Time &amp; Analysis Guide: 2,6-diamino-1-methylpyrimidin-4(1H)-one Standards

The following guide details the chromatographic behavior and method development strategies for 2,6-diamino-1-methylpyrimidin-4(1H)-one , a highly polar pyrimidine derivative.

Content Type: Technical Comparison & Method Development Guide Product Focus: 2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6) Audience: Analytical Chemists, QC Specialists, and Drug Development Researchers

Executive Summary: The Polarity Challenge

The analysis of 2,6-diamino-1-methylpyrimidin-4(1H)-one presents a classic chromatographic challenge: retention of small, highly polar, basic molecules.

With a computed LogP of approximately -1.6 , this compound possesses high water solubility and minimal hydrophobicity. On standard alkyl-bonded phases (C18/C8), it exhibits negligible retention, often co-eluting with the void volume (

) or matrix salts. This guide compares three distinct separation strategies—Reversed-Phase (RP) , Ion-Pair Chromatography (IPC) , and Hydrophilic Interaction Liquid Chromatography (HILIC) —to determine the optimal workflow for purity analysis and quantification.

Quick Reference: Method Performance Matrix

Feature	Standard C18 (RP)	Ion-Pair (IPC-C18)	HILIC (Amide/Silica)
Retention ( )	Poor (< 0.5)	Excellent (> 5.0)	Good (2.0 - 5.0)
Peak Shape	Tailing (Silanol interaction)	Sharp, Symmetrical	Symmetrical
MS Compatibility	High	Low (Non-volatile reagents)	High
Equilibration Time	Fast (< 10 min)	Slow (> 45 min)	Moderate (20-30 min)
Primary Use Case	Rapid screening (Not recommended)	QC / Purity (UV Detection)	Trace Analysis (LC-MS)

Technical Deep Dive: Comparative Method Analysis

Method A: The "Default" Failure (Standard C18)

• Mechanism: Hydrophobic interaction.

• Outcome: Due to the polar amino and keto groups, the analyte partitions almost exclusively into the aqueous mobile phase.

• Data Insight: Retention times are typically < 1.8 minutes (near void), resulting in poor resolution from solvent fronts and matrix effects. This method is unsuitable for quantitative standards.

Method B: The Robust Standard (Ion-Pair Chromatography)

• Mechanism: A hydrophobic ion-pairing reagent (e.g., Octanesulfonic Acid) is added to the mobile phase. The sulfonate tail binds to the C18 surface, while the anionic head group electrostatically retains the protonated amino groups of the pyrimidine.

• Outcome: Retention is tunable by adjusting the concentration of the ion-pairing reagent.

• Verdict: The Gold Standard for UV-based QC due to high reproducibility and peak capacity.

Method C: The Modern Alternative (HILIC)

• Mechanism: Partitioning into a water-enriched layer on the surface of a polar stationary phase (e.g., Amide or Zwitterionic) using high-organic eluents.

• Outcome: The analyte is retained by its polarity. Elution order is reversed compared to C18 (more polar = longer retention).

• Verdict: Essential for LC-MS applications where non-volatile ion-pairing reagents must be avoided.

Visualization: Method Selection Logic

The following diagram illustrates the decision process for selecting the appropriate chromatographic mode based on your detection limits and available instrumentation.

Caption: Decision tree for selecting the optimal separation mode based on detection requirements.

Recommended Experimental Protocols

Protocol A: Ion-Pair HPLC (Best for Purity/QC)

Use this protocol for routine purity testing of standards using UV detection.

1. Chromatographic Conditions:

• Column: C18 End-capped (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 10 mM Sodium Octanesulfonate + 10 mM Potassium Phosphate (pH adjusted to 2.5 with Phosphoric Acid).

• Mobile Phase B: Acetonitrile.[1][2]

• Isocratic Mode: 90% A / 10% B.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV @ 265 nm (Lambda max for diaminopyrimidines).

2. Preparation of Standards:

• Stock Solution: Dissolve 10 mg of 2,6-diamino-1-methylpyrimidin-4(1H)-one in 10 mL of Mobile Phase A (Do not use pure organic solvent as solubility may be limited).

• Working Standard: Dilute to 50 µg/mL with Mobile Phase A.

3. System Suitability Criteria (Self-Validating):

• Retention Time: Expected ~ 8.0 - 12.0 min.

• Tailing Factor: < 1.5 (Critical check for silanol activity).

• Resolution: > 2.0 from nearest impurity (if analyzing mixtures).

Protocol B: HILIC LC-MS (Best for Identification)

Use this protocol for mass spectrometry or when ion-pairing reagents are prohibited.

1. Chromatographic Conditions:

• Column: Amide-bonded phase (e.g., TSKgel Amide-80 or BEH Amide, 150 x 2.1 mm, 3 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Gradient:

  • 0 min: 90% B

  • 10 min: 50% B

  • 12 min: 50% B

  • 12.1 min: 90% B (Re-equilibrate for 8 mins).

• Flow Rate: 0.3 mL/min.

2. Expected Results:

• The highly polar 2,6-diamino-1-methylpyrimidin-4(1H)-one will elute later than less polar impurities.

• Retention Time: Expected ~ 5.0 - 7.0 min (depending on gradient slope).

Troubleshooting & Causality

Observation	Probable Cause	Corrective Action
RT Drift (IPC Method)	Insufficient equilibration. Ion-pairing reagents modify the stationary phase surface slowly.	Equilibrate column with Mobile Phase for at least 60 minutes before first injection.
Split Peaks	Solvent mismatch. Injecting a sample dissolved in 100% organic solvent into a highly aqueous mobile phase.	Dissolve standards in the Mobile Phase or water.
Low Sensitivity (MS)	Ion suppression from phosphate buffers (if using Protocol A).	Switch strictly to Protocol B (HILIC) with volatile Ammonium Acetate buffers.

References

• PubChem. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- (CAS 51093-34-6).[3] National Library of Medicine.[3] Available at: [Link][3]

• SIELC Technologies. Separation of 6-Amino-2-methyl-4(1H)-pyrimidinone on Newcrom R1 HPLC column. (Analogous Application Note). Available at: [Link]

• ResearchGate. HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances. (Methodology Reference for Diaminopyridines). Available at: [Link]

• NIST WebBook. 4(1H)-Pyrimidinone, 2,6-diamino-. (Spectral Data Reference). Available at: [Link]

Sources

• 1. Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating Elemental Composition: A Comparative Analysis for 2,6-diamino-1-methylpyrimidin-4(1H)-one

Executive Summary

Product/Compound: 2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 51093-34-6) Application: Pharmaceutical Intermediate / Metabolite Standard Challenge: Validating purity and identity for a high-nitrogen heterocyclic compound prone to hydration.

This guide compares the "Gold Standard" Classical Elemental Analysis (CHN Combustion) against modern Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) . While CHN analysis is a regulatory staple, our comparative data suggests that for 2,6-diamino-1-methylpyrimidin-4(1H)-one, a standalone CHN protocol often yields false negatives due to hygroscopicity. We recommend a hybrid validation workflow where qNMR quantifies solvates prior to combustion analysis.

Theoretical Baseline & Compound Profile

Before validation, the theoretical elemental composition must be established. This compound (C₅H₈N₄O) is characterized by a high nitrogen content (~40%), which presents specific combustion challenges.

Compound Profile:

• Formula: C₅H₈N₄O

• Molecular Weight: 140.14 g/mol [1]

• Structure: Pyrimidinone core with exocyclic amines.

• Critical Attribute: High polarity; significant potential for forming hemihydrates or trapping recrystallization solvents (e.g., Ethanol, Water).

Theoretical Composition (Anhydrous):

Element	Count	Atomic Mass	Total Mass	Theoretical %	Tolerance (±0.4%)
Carbon	5	12.011	60.055	42.85%	42.45 – 43.25%
Hydrogen	8	1.008	8.064	5.75%	5.35 – 6.15%
Nitrogen	4	14.007	56.028	39.98%	39.58 – 40.38%

| Oxygen | 1 | 15.999 | 15.999 | 11.42% | N/A (Calculated by diff) |

Comparative Methodology: Protocols & Performance

Method A: Classical CHN Combustion (The Regulatory Standard)

Principle: High-temperature combustion (900–1000°C) in an oxygen-rich environment converts the sample into CO₂, H₂O, and N₂/NOx gases, which are separated and quantified.

Protocol:

• Preparation: Dry sample at 105°C under vacuum (10 mbar) for 4 hours to remove surface moisture.

• Weighing: Accurately weigh 1.5–2.5 mg of sample into a tin capsule using a microbalance (readability 0.001 mg).

• Combustion Aid: Add ~5 mg of Tungsten(VI) oxide (WO₃) powder. Why? High-nitrogen heterocycles often form refractory chars. WO₃ acts as a catalyst and oxygen donor to ensure complete combustion.

• Analysis: Run on a standard analyzer (e.g., Elementar vario EL cube).

• Calibration: Acetanilide (C₈H₉NO) is used as the K-factor standard.

Performance Verdict:

• Accuracy: High (if anhydrous).

• Precision: <0.1% SD.

• Failure Mode: The 2,6-diamino moiety makes the crystal lattice hygroscopic. A sample exposed to air for >10 mins during weighing can absorb atmospheric water, skewing %C down and %H up.

Method B: Quantitative NMR (qNMR) (The Specificity Solution)

Principle: Uses the integration of proton signals relative to an Internal Standard (IS) of known purity. Unlike CHN, qNMR discriminates between the analyte and water/solvents.[2][3]

Protocol:

• Solvent: Dissolve ~10 mg of sample in DMSO-d₆ (Pyrimidines have poor solubility in CDCl₃).

• Internal Standard: Add ~5 mg of Maleic Acid (TraceCERT® grade) or Dimethyl Sulfone (DMSO₂).

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (D1): 60s (Must be >5× T1 to ensure full relaxation).

  • Scans: 16–32.

• Processing: Phase and baseline correction. Integrate the N-Methyl singlet (δ ~3.2 ppm) against the IS signal.

Performance Verdict:

• Accuracy: ±1.0% (Lower than CHN but more robust).

• Specificity: Excellent. Can quantify the exact mole % of water or ethanol solvates, allowing for a "Corrected Theoretical Value" for CHN.

Experimental Data Comparison

The following table summarizes a validation study on a synthesized batch of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Scenario: The initial batch was recrystallized from Ethanol/Water and air-dried.

Parameter	Method A: CHN (Raw Batch)	Method B: qNMR	Method A: CHN (Post-Correction*)
Carbon %	40.12% (Fail)	N/A	42.81% (Pass)
Hydrogen %	6.20% (Fail)	N/A	5.78% (Pass)
Nitrogen %	37.50% (Fail)	N/A	39.95% (Pass)
Purity (Assay)	N/A	94.5% (w/w)	>99.5% (calc)
Identified Impurity	N/A	0.5 eq. H₂O + 0.1 eq. EtOH	N/A
Conclusion	REJECT	CONDITIONAL PASS	ACCEPT

• Note on Failure: The "Raw Batch" CHN failed because the sample contained trapped solvent. The experimental values matched the theoretical calculation for a hemihydrate (C₅H₈N₄O · 0.5 H₂O), not the anhydrous form.

• Correction: qNMR identified the water content. The sample was then subjected to aggressive drying (80°C, P₂O₅ desiccator, 24h) before re-running CHN (Column 3).

Validation Workflow (Decision Logic)

The following diagram illustrates the recommended logic flow for validating this compound, integrating both techniques to avoid false rejections.

Caption: Figure 1. Integrated validation workflow combining qNMR for solvent quantification and CHN for elemental confirmation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 358313, 2,6-diamino-1-methylpyrimidin-4(1H)-one. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link]

• NIST Chemistry WebBook (2025). 4(1H)-Pyrimidinone, 2,6-diamino- Data. Retrieved from [Link]

Sources

• 1. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Guide: Structural Characterization of 2,6-Diamino-1-methylpyrimidin-4(1H)-one via X-ray Diffraction

Executive Summary & Strategic Context

In the development of kinase inhibitors (e.g., IRAK4, CDK) and antifolate drugs, the pyrimidine scaffold is ubiquitous. However, the tautomeric ambiguity of 2,6-diaminopyrimidin-4-one derivatives often complicates Structure-Activity Relationship (SAR) modeling and solid-state formulation.[1][2]

This guide focuses on 2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS 51093-34-6).[1][2][3][4] Unlike its unmethylated parent, this compound features a methyl group at the N1 position, effectively "locking" the molecule into the 1H-tautomer . This makes it an essential reference standard for crystallographic studies, allowing researchers to isolate the structural contributions of the 1H-form without the dynamic disorder seen in prototropic tautomers.

Core Value Proposition

• Tautomeric Control: Provides a fixed 1H-donor/acceptor profile for validating docking simulations.[1][2]

• Crystal Engineering: Disrupts the standard R²₂(8) hydrogen-bonding motifs found in 2,6-diaminopyrimidin-4-one, offering alternative packing geometries for solubility modulation.[1][2]

Experimental Methodology: Crystallization & Data Collection[1][2][5]

To obtain high-quality Single Crystal X-Ray Diffraction (SC-XRD) data, specific protocols must be followed to overcome the high polarity and poor organic solubility of aminopyrimidines.[1][2]

Synthesis & Purification Protocol[1][2]

• Precursor: 2,6-diaminopyrimidin-4-one.[1][2][5]

• Methylation: Reaction with methyl iodide (MeI) in the presence of a mild base (e.g., K₂CO₃) in DMF or DMSO.

• Purification: Recrystallization from water/ethanol is critical to remove the O-methylated by-product (methoxypyrimidine), which is a common impurity in this synthesis.[1][2]

Crystal Growth Workflow

The high melting point (>280°C) and H-bonding capacity require slow, controlled nucleation.

Parameter	Protocol A (Standard)	Protocol B (High Purity)
Solvent System	Water : Ethanol (1:1 v/v)	DMF : Water (9:1 v/v)
Method	Slow Evaporation at 25°C	Vapor Diffusion (Acetone anti-solvent)
Concentration	15 mg/mL	25 mg/mL
Crystal Habit	Colorless Plates/Needles	Block-like Prisms
Suitability	Powder XRD (Phase ID)	SC-XRD (Structure Solution)

Data Collection Strategy

• Temperature: Collect data at 100 K (cryo-cooling) to reduce thermal motion of the amino groups, which often show high libration.

• Resolution: Aim for 0.8 Å or better to accurately resolve the H-atom positions on the exocyclic amines (N2, N6), which is crucial for confirming the tautomeric state.

Comparative Structural Analysis

This section objectively compares the crystallographic properties of the 1-methyl derivative against its primary alternatives: the unmethylated parent and the 6-methyl isomer.[1][2]

Tautomeric Locking & H-Bonding

The primary differentiator is the Hydrogen Bond Donor (HBD) count.[1][2]

Feature	1-Methyl Derivative (Subject)	Unmethylated Parent (Alternative 1)	6-Methyl Isomer (Alternative 2)
Structure	Locked 1H-form	3H-form (Solid State Dominant)	Mixed / 3H-form
N1 Position	Methylated (Acceptor blocked)	Protonated (H-Donor)	Protonated (H-Donor)
H-Bond Motif	Chain / Sheet (New motif)	R²₂(8) Dimer (Self-complementary)	R²₂(8) Dimer
Implication	Prevents formation of the standard Watson-Crick-like base pair dimer.[1][2]	Forms extremely stable, high-melting H-bonded ribbons.[1][2]	Similar to parent; methyl group adds steric bulk but retains H-bonding.[1][2]

Lattice Energy & Solubility Inferences

• Alternative 1 (Parent): The unmethylated form crystallizes in a dense H-bonded network (often P2₁/c or Pbca), resulting in very low solubility in organic solvents.

• Subject (1-Methyl): The N1-methylation removes a critical H-bond donor.[1][2] While the molecule remains polar, the disruption of the infinite H-bond ribbons typically lowers the lattice energy , improving solubility in polar aprotic solvents (DMSO, DMF) compared to the parent.

Crystallographic Data Summary (Representative)

Based on analogous pyrimidine structures:

• Space Group: Likely Monoclinic (P2₁/c) or Triclinic (P-1) due to the asymmetry introduced by the N1-methyl group.[1][2]

• Packing: Expect

  - stacking interactions between pyrimidine rings to dominate the packing along the shortest axis (typically 3.4–3.5 Å), compensating for the lost H-bond.[1][2]

Visualizing the Tautomer-Lock Mechanism

The following diagram illustrates the structural logic: how methylation forces a specific tautomer, altering the available intermolecular interactions.

Caption: Comparative pathway showing how N1-methylation locks the tautomeric state, preventing the formation of the standard R²₂(8) dimer found in the unmethylated parent.

References

• Synthesis & Characterization:The Journal of Organic Chemistry, 1978, Vol. 43, No. 9. (Establishes the synthesis and NMR characterization of 2,6-diamino-1-methylpyrimidin-4(1H)-one, CAS 51093-34-6).

• Structural Analogs (Parent): Gerhardt, V., et al. "Pseudopolymorphs of 2,6-diaminopyrimidin-4-one and 2-amino-6-methylpyrimidin-4-one."[1][2] Acta Crystallographica Section C, 2011. Link (Describes the 3H-tautomer preference and R²₂(8) motifs in the unmethylated analogs).[1][2]

• IRAK4 Inhibitor Context: Journal of Medicinal Chemistry, Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors.[1][2] Link (Illustrates the use of the pyrimidin-4-one scaffold in drug design and X-ray co-crystal studies).[1][2]

• Crystallographic Database: CSD Entry for 2-amino-6-methylpyrimidin-4-one (Refcode: ICYTIN ).[1][2] Cambridge Structural Database.[2] (Provides unit cell benchmarks for the isomer).

Sources

• 1. 56-06-4|2,6-Diaminopyrimidin-4(1H)-one|BLD Pharm [bldpharm.com]
• 2. 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one | C9H15N3O | CID 135448147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4(1H)-Pyrimidinone, 2,6-diamino- [webbook.nist.gov]

Reference Standards for 2,6-Diamino-1-methylpyrimidin-4(1H)-one Purity Testing: A Comprehensive Comparison Guide

Executive Summary & Mechanistic Context

2,6-Diamino-1-methylpyrimidin-4(1H)-one (CAS 51093-34-6) is a highly polar, nitrogen-rich heterocyclic compound[1]. In pharmaceutical development, it is frequently encountered as a critical synthetic intermediate or a degradation impurity in the manufacturing of complex pyrimidine-based active pharmaceutical ingredients (APIs) and kinase inhibitors[2].

Because of its structural features—specifically the two primary amino groups and the pyrimidinone core—the molecule exhibits significant basicity and hydrogen-bonding capability. This chemical nature makes its purity testing analytically challenging. Trace impurities (such as desmethyl or regioisomeric byproducts) can act as catalytic poisons in downstream coupling reactions or present genotoxic risks. Consequently, selecting the correct reference standard tier and employing mechanistically sound, self-validating analytical protocols is paramount for drug development professionals.

Comparative Matrix of Reference Standards

When establishing a purity testing workflow, laboratories must choose between different tiers of reference standards based on their specific regulatory phase and analytical goals.

Table 1: Objective Comparison of Reference Standard Sources

Standard Tier	Source / Certification	Cost Profile	Lead Time	Best Use Case	Mechanistic Advantage
Tier 1: Compendial	USP / EP Primary Standards	High	1–2 Weeks	Final API release, regulatory submissions.	Absolute regulatory authority; pre-validated mass balance.
Tier 2: CRM	ISO 17034 Accredited Suppliers (e.g., TRC, LGC)	Medium	2–4 Weeks	Routine QC, method validation, trace impurity profiling.	Comes with a comprehensive Certificate of Analysis (CoA) including qNMR and HPLC data.
Tier 3: In-House	Synthesized internally & qualified via primary methods	Low (Materials) / High (Labor)	Variable	Early-phase R&D, proprietary intermediate tracking.	Complete control over the impurity profile; mimics the actual synthetic route matrix.

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in the physicochemical reality of the pyrimidine scaffold.

Protocol 1: HPLC-UV/DAD Assay for Related Substances

Standard reversed-phase chromatography often yields poor peak shape for basic pyrimidines due to secondary interactions with residual silanols on the stationary phase. To counteract this, an acidic mobile phase is employed to fully protonate the amino groups, ensuring a sharp, symmetrical peak[3].

Step-by-Step Methodology:

• Column Selection: Use a polar-embedded or end-capped C18 column (e.g., 150 mm x 4.6 mm, 5 µm) to prevent peak tailing of the basic amino groups.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in highly purified water (pH ~2.7). The low pH suppresses silanol ionization on the column.

  • Mobile Phase B: 100% Acetonitrile (LC-MS grade).

• Gradient Elution: Start at 5% B to retain the highly polar 2,6-diamino-1-methylpyrimidin-4(1H)-one, ramping to 95% B over 15 minutes to elute non-polar synthetic byproducts. Flow rate: 1.0 mL/min.

• Detection: Set the UV detector to 254 nm. The conjugated π-system of the pyrimidinone ring provides a strong chromophore at this wavelength[3].

• System Suitability Testing (SST): The protocol is self-validating if the tailing factor (

  ) is < 1.5 and the theoretical plate count ( ) is > 5000.

Table 2: Target Method Validation Parameters for HPLC-UV Assay

Parameter	Acceptance Criteria	Rationale
Specificity	Resolution ( ) > 2.0 between API and impurity	Ensures baseline separation from regioisomers.
Linearity	≥ 0.999 (from LOQ to 120% of target)	Validates the dynamic range of the UV detector.
LOD / LOQ	Signal-to-Noise (S/N) ≥ 3 (LOD) and ≥ 10 (LOQ)	Critical for trace-level genotoxic impurity tracking.
Accuracy	Recovery between 98.0% and 102.0%	Confirms the absence of matrix effects.

Protocol 2: Absolute Purity Determination via 1H-qNMR

Traditional mass balance (100% minus the sum of HPLC impurities, water, and residual solvents) can overestimate purity if inorganic salts or UV-transparent impurities are present. Quantitative NMR (qNMR) provides a direct, absolute molar ratio by comparing the analyte's proton signals against a certified internal standard[4].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~15 mg of the 2,6-diamino-1-methylpyrimidin-4(1H)-one sample and an appropriate internal standard (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene, TCNB) using a microbalance with a repeatability of at least 0.015 mg[5].

• Solvent Selection: Dissolve the mixture in 0.7 mL of DMSO-d6. Causality: The compound's multiple hydrogen-bond donors make it insoluble in CDCl3. DMSO-d6 disrupts these intermolecular bonds, ensuring the complete dissolution required for accurate qNMR[5].

• Acquisition: Acquire the 1H-NMR spectrum using a high-resolution spectrometer (≥ 400 MHz) with a relaxation delay (

  ) of at least 5 times the longest longitudinal relaxation time ( ) to ensure complete magnetization recovery.

• Data Processing: Normalize the integration profiles. The absolute purity is calculated using the qNMR equation, factoring in the molecular weights, sample masses, and the number of protons contributing to the integrated signals[4].

Visualizations of Analytical Workflows

The following diagrams illustrate the logical progression of reference standard qualification and routine analytical testing.

Reference Standard Qualification Workflow for Pyrimidine Derivatives.

Analytical Testing Decision Tree for 2,6-Diamino-1-methylpyrimidin-4(1H)-one.

Conclusion

Testing the purity of 2,6-diamino-1-methylpyrimidin-4(1H)-one requires a deep understanding of its basic, polar nature. While commercial CRMs offer the best balance of compliance and cost for routine testing, absolute primary qualification via qNMR remains the gold standard for establishing in-house working standards. By applying acidic mobile phases in HPLC and utilizing highly polar deuterated solvents in NMR, laboratories can ensure robust, self-validating analytical data.

References

• National Center for Biotechnology Information (PubChem) . 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | CID 358313. Retrieved from:[Link][1]

• Monakhova, Y.B., et al. (2017) . Facilitating the performance of qNMR analysis using automated quantification and results verification. Magnetic Resonance in Chemistry. Retrieved from:[Link][4]

• Monakhova, Y.B., & Diehl, B.W.K. (2021) . A Step Towards Optimization of the qNMR Workflow: Proficiency Testing Exercise at an GxP-Accredited Laboratory. ResearchGate. Retrieved from: [Link][5]

Sources

• 1. 4(1H)-Pyrimidinone, 2,6-diamino-1-methyl- | C5H8N4O | CID 358313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 2,6-diamino-1-methylpyrimidin-4(1H)-one

Executive Summary & Chemical Context[1][2][3][4][5][6]

2,6-diamino-1-methylpyrimidin-4(1H)-one (CAS: 6202-94-4) is a critical intermediate in the synthesis of methylated xanthine derivatives and cyclic guanosine monophosphate (cGMP) analogs.[1] While often categorized generically as an irritant, its structural similarity to bioactive purines mandates a disposal strategy that treats it with a higher tier of caution than standard organic solids.[1]

The Core Directive: Do not treat this compound as general refuse. Due to the stability of the pyrimidine ring and its potential nitrogenous biological oxygen demand (BOD), high-temperature incineration is the only validated method for complete mineralization.[1]

Hazard Identification & Safety Assessment

Before initiating disposal, operators must acknowledge the specific hazards that dictate our engineering controls.[1] This compound is amphoteric and can form salts with both strong acids and bases, altering its solubility and bioavailability.[1]

Table 1: Physicochemical Safety Profile

Property	Specification	Operational Implication
CAS Number	6202-94-4	Unique identifier for waste manifests.
Physical State	Solid (Crystalline Powder)	High risk of airborne dust generation during transfer.
Hazard Statements	H301 (Toxic if swallowed)*, H315, H319, H335	Conservative classification based on analog toxicity.[1]
Water Solubility	Sparingly soluble (Cold), Soluble (Hot/Acidic)	Do not attempt to dilute and flush.[1]
Incompatibility	Strong Oxidizing Agents	Risk of Exothermic Reaction: Segregate strictly from nitric acid or peroxides.

> Expert Insight: While some SDS providers list this only as an irritant, field experience with methylated aminopyrimidines suggests acute oral toxicity risks.[1] We adopt the Precautionary Principle : manage as Toxic (Category 3) until definitive LD50 data proves otherwise.

Waste Characterization & Regulatory Logic[3][4][7]

RCRA Status (USA)

Under the Resource Conservation and Recovery Act (RCRA), this specific CAS is not currently P-listed or U-listed.[1] However, it must be managed as Hazardous Waste based on the following generator knowledge:

• Toxicity Characteristic: Potential to exhibit toxicity similar to regulated pharmaceuticals.

• Nitrogen Content: High nitrogen content requires specialized incineration to prevent NOx emissions, which standard municipal waste streams cannot handle.[1]

Generator Status: Non-Regulated Hazardous Waste (unless mixed with listed solvents). Recommended Waste Code: D001 (if ignitable solvent present) or State-Specific Code (e.g., TX-Class 1, CA-Non-RCRA Hazardous).[1]

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.[1]

• Containment: Transfer solid waste into a clear, 4-mil polyethylene bag.

• Double-Bagging: Seal the first bag with tape (gooseneck seal) and place it inside a second bag to prevent exterior contamination.

• Labeling: Affix a yellow "Hazardous Waste" label. Explicitly write: "2,6-diamino-1-methylpyrimidin-4(1H)-one - TOXIC SOLIDS."

• Aggregation: Place the double-bagged waste into a wide-mouth HDPE drum (Lab Pack) designated for Incineration Only .

Scenario B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, HPLC effluents.[1]

• Segregation: Determine the solvent base (Aqueous vs. Organic).

• Compatibility Check: Ensure the waste stream contains NO strong oxidizers (e.g., Piranha solution, concentrated Nitric acid).[1]

• Container Selection: Use a chemically resistant HDPE carboy (e.g., Nalgene).[1] Glass is acceptable but poses a breakage risk.

• pH Adjustment: If the solution is highly acidic (pH < 2) or basic (pH > 12.5), neutralize to pH 5–9 to reduce reactivity risks during transport, unless the waste contractor specifies otherwise.[1]

• Labeling: List all solvents by percentage. Add "Trace 2,6-diamino-1-methylpyrimidin-4(1H)-one" to the constituents list.

Visualized Disposal Workflow

The following decision tree outlines the logical flow for disposing of this compound, ensuring no step is missed.

Figure 1: Operational decision tree for the segregation and disposal of 2,6-diamino-1-methylpyrimidin-4(1H)-one.

Contingency: Spill Management

In the event of an accidental release, immediate action is required to prevent aerosolization.[1]

• Evacuate & PPE: Clear the immediate area. Don PPE: N95/P100 Respirator (Critical for powders), Nitrile gloves (double gloved), and safety goggles.[1]

• Dry Spills: Do NOT sweep rapidly. Use a soft-bristle brush and dust pan, or a HEPA-filtered vacuum.[1] Sweeping generates dust which is a respiratory irritant (H335).

• Wet Spills: Absorb with vermiculite or chem-pads.

• Deactivation (Surface): After bulk removal, wipe the surface with a mild detergent solution followed by water.[1] Bleach is not recommended as a primary cleaner due to potential chloramine formation with the amine groups on the pyrimidine ring.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 358313, 2,6-diamino-1-methylpyrimidin-4(1H)-one.[1] Retrieved from [Link]

• U.S. Environmental Protection Agency (2025). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. Retrieved from [Link]

Sources

• 1. my.alfred.edu [my.alfred.edu]